Application: Stable Isotope Internal Standard for Bioanalytical Quantitation[1][2] Executive Summary Losartan-d3 (CAS 1030936-74-3) is the deuterium-labeled analog of the angiotensin II receptor antagonist Losartan.[1] I...
Author: BenchChem Technical Support Team. Date: February 2026
Application: Stable Isotope Internal Standard for Bioanalytical Quantitation[1][2]
Executive Summary
Losartan-d3 (CAS 1030936-74-3) is the deuterium-labeled analog of the angiotensin II receptor antagonist Losartan.[1] It serves as the critical Internal Standard (IS) in LC-MS/MS assays, correcting for variations in extraction efficiency, ionization suppression (matrix effects), and injection volume.[1]
This guide details the physicochemical profile, mass spectrometric behavior, and validated experimental protocols for utilizing Losartan-d3 in pharmacokinetic (PK) and therapeutic drug monitoring (TDM) workflows.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]
Losartan-d3 is chemically distinct from its native parent due to the incorporation of three deuterium atoms on the terminal methyl group of the butyl side chain. This specific labeling site is metabolically stable and minimizes the "deuterium isotope effect" on chromatographic retention time, ensuring co-elution with the analyte.
Soluble in Methanol, DMSO; Slightly soluble in Acetonitrile
pKa
~4.9 (Tetrazole), ~3.2 (Imidazole)
Appearance
Off-white to light brown crystalline solid
Storage
-20°C, Hygroscopic, Protect from Light
Mass Spectrometry & Isotopic Mechanism
3.1 Ionization and Fragmentation Logic
Losartan-d3 is analyzed via Electrospray Ionization (ESI) in Positive Mode .[1] The fragmentation pattern is critical for establishing selective Multiple Reaction Monitoring (MRM) transitions.
Primary Fragment: The collision-induced dissociation (CID) typically cleaves the bond between the imidazole nitrogen and the biphenyl-methyl group.[1]
Daughter Ion A (Biphenyl-Tetrazole): The charge is retained on the biphenyl-tetrazole fragment.[1] Since the deuterium label is on the butyl chain (attached to the imidazole), this fragment does not carry the label. Its mass remains 207.1 m/z .[1]
Daughter Ion B (Imidazole-Butyl): If the imidazole fragment is monitored, the mass shifts from ~180 (native) to 183.1 m/z (labeled).[1]
Technical Note: While the daughter ion mass (207.[1][3][4]1) is the same for both native and IS, the parent masses differ by 3 Da. This separation at Q1 (Quadrupole 1) ensures specificity.[1]
3.2 Fragmentation Pathway Diagram
Caption: MS/MS fragmentation pathway showing the origin of the 207.1 m/z product ion used for quantification.
Experimental Protocol: LC-MS/MS Workflow
This protocol outlines a validated method for extracting Losartan from human plasma using Losartan-d3 as the IS.[1]
4.1 Stock Solution Preparation
Primary Stock (1 mg/mL): Weigh 1.0 mg of Losartan-d3 into a 1.5 mL amber glass vial (light sensitive). Dissolve in 1.0 mL of HPLC-grade Methanol .
Working IS Solution (500 ng/mL): Dilute the primary stock 1:2000 in 50% Methanol/Water.
Storage: Store stocks at -20°C. Stable for up to 3 months.
Caption: End-to-end bioanalytical workflow for Losartan quantification.
Handling, Storage, & Safety
Light Sensitivity: Losartan and its deuterated analogs are photosensitive. All procedures should be performed under yellow light or using amber glassware.[1]
Isotopic Stability: The deuterium labels on the butyl chain are non-exchangeable in aqueous media, ensuring the label remains intact during extraction and LC runs.
Safety: Treat as a hazardous chemical.[1] Wear nitrile gloves and safety glasses. Losartan is a potent antihypertensive; avoid inhalation of powder.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 45039667, Losartan-d3.[1] PubChem. Available at: [Link][1]
Sica, D. A., et al. (2005).[1] Clinical pharmacokinetics of losartan. Clinical Pharmacokinetics, 44(8), 797-814.[1] (Context for metabolic pathway and native drug properties).
US Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation, Guidance for Industry. Available at: [Link][1]
Chowdhury, S. K., et al. (2010).[1] Identification of Losartan metabolites in human plasma and urine by LC-MS/MS.[1] Journal of Pharmaceutical and Biomedical Analysis. (Basis for fragmentation logic).[1][6][7][8][4]
Core Directive: A Technical Guide on Losartan-d3 Internal Standard
Introduction In the precise world of bioanalysis, particularly in pharmacokinetic and drug metabolism studies, the accuracy of quantitative data is paramount. The use of internal standards is a fundamental practice to co...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the precise world of bioanalysis, particularly in pharmacokinetic and drug metabolism studies, the accuracy of quantitative data is paramount. The use of internal standards is a fundamental practice to control for the inherent variability in analytical procedures. Among the various types of internal standards, stable isotope-labeled (SIL) analogues are considered the gold standard, especially for liquid chromatography-mass spectrometry (LC-MS) applications.[1][2] This technical guide focuses on Losartan-d3, a deuterated form of the angiotensin II receptor antagonist, losartan. We will delve into its molecular characteristics, the rationale for its use as an internal standard, and provide a framework for its application in a validated bioanalytical method.
Losartan-d3 is structurally identical to losartan, with the exception of three deuterium (D or ²H) atoms replacing three hydrogen atoms. This isotopic substitution results in a mass shift that is readily distinguishable by a mass spectrometer, without significantly altering the chemical properties of the molecule.[2]
Table 1: Comparison of Molecular Properties of Losartan and Losartan-d3
The Rationale for Using Losartan-d3 as an Internal Standard
The ideal internal standard co-elutes with the analyte and experiences the same degree of matrix effects and ionization suppression or enhancement.[6][7] Because Losartan-d3 has nearly identical physicochemical properties to losartan, it fulfills these requirements exceptionally well. The use of a SIL internal standard like Losartan-d3 is the preferred approach to compensate for variability during sample preparation and analysis.[2][6][7]
Key Advantages:
Correction for Matrix Effects: Biological matrices are complex and can significantly impact the ionization efficiency of an analyte. Since Losartan-d3 and losartan behave almost identically in the ion source, any suppression or enhancement of the signal will affect both compounds proportionally.[6][7]
Compensation for Sample Preparation Variability: Losses during extraction, evaporation, and reconstitution steps are accounted for, as the internal standard is subjected to the same procedures as the analyte.
Improved Accuracy and Precision: By normalizing the analyte response to the internal standard response, the method's accuracy and precision are significantly improved.[2]
Bioanalytical Method Development and Validation
The development and validation of a bioanalytical method using Losartan-d3 should adhere to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[8][9]
Experimental Workflow
Caption: Bioanalytical workflow for losartan quantification.
Step-by-Step Protocol Outline
Preparation of Stock and Working Solutions:
Prepare a primary stock solution of Losartan and Losartan-d3 in a suitable organic solvent (e.g., methanol).
Prepare serial dilutions to create working standard solutions for the calibration curve and quality control (QC) samples.
Sample Preparation:
To an aliquot of the biological matrix (e.g., 100 µL of plasma), add the Losartan-d3 internal standard working solution.
Perform protein precipitation, liquid-liquid extraction, or solid-phase extraction to isolate the analyte and internal standard.
Evaporate the organic solvent and reconstitute the residue in the mobile phase.
LC-MS/MS Conditions:
Chromatographic Separation: Employ a C18 reverse-phase column with a gradient elution of mobile phases, such as acetonitrile and water with a modifier like formic acid.
Mass Spectrometric Detection: Use a tandem mass spectrometer in multiple reaction monitoring (MRM) mode. The mass transitions for losartan (m/z 423.4 → 207.2) and a suitable transition for Losartan-d3 should be monitored.[10]
Method Validation Parameters
A comprehensive validation should be performed to ensure the reliability of the method.[8][9]
Validation Parameter
Description
Acceptance Criteria (Typical)
Selectivity
The ability to differentiate and quantify the analyte in the presence of other components.
No significant interfering peaks at the retention times of the analyte and IS in blank matrix from at least six different sources.[9]
Accuracy and Precision
The closeness of determined values to the nominal concentration and the degree of scatter.
Within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[8]
Calibration Curve
The relationship between the analyte concentration and the response.
A linear regression with a correlation coefficient (r²) ≥ 0.99.
Matrix Effect
The effect of co-eluting matrix components on the ionization of the analyte.
The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Stability
The stability of the analyte in the biological matrix under different storage and handling conditions.
Analyte concentration should be within ±15% of the nominal concentration.[11]
Losartan-d3 is an exemplary internal standard for the quantitative bioanalysis of losartan. Its stable isotopic labeling ensures that it closely mimics the behavior of the unlabeled analyte throughout the analytical process, thereby correcting for potential variabilities and leading to a robust and reliable assay. The proper implementation and validation of a bioanalytical method using Losartan-d3, in accordance with regulatory guidelines, is crucial for generating high-quality data in drug development and clinical studies.
References
Veeprho. Losartan-D3 | CAS 1030936-74-3. Available from: [Link].
LabSolutions. Losartan-d3. Available from: [Link].
Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. Available from: [Link].
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Available from: [Link].
ResearchGate. (2025). Analytical method development and validation of losartan potassium and hydrochlorothiazide in combined dosage form by RP-HPLC. Available from: [Link].
U.S. Food and Drug Administration. Bioanalytical Method Validation. Available from: [Link].
Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available from: [Link].
U.S. Food and Drug Administration. (2010). Losartan Potassium Tablets USP, 25 mg, 50 mg, and 100 mg. Available from: [Link].
Austin Publishing Group. (2021). Reversed-Phase Liquid Chromatographic Internal Standard Method Using Losartan Potassium for Quantitative Estimation of Ivabradine Hydrochloride. Available from: [Link].
ICH. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Available from: [Link].
National Center for Biotechnology Information. Sensitive and accurate estimation of losartan potassium formulation by high-performance thin-layer chromatography. Available from: [Link].
International Journal of Pharmacy and Pharmaceutical Sciences. (2019). Analytical method development and validation for simultaneous estimation of losartan and chlorthalidone by using RP-HPLC in bulk. Available from: [Link].
Ovid. (2019). Bioanalytical method validation: new FDA guidance... : Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link].
SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. Available from: [Link].
Aragen Life Sciences. (2016). LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. Available from: [Link].
U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. Available from: [Link].
Systematic Reviews in Pharmacy. Development and Validation of a UV-Visible Spectrophotometric Method for the Determination of Losartan Potassium in Pharmaceutical Formulations. Available from: [Link].
Structural Divergence & Bioanalytical Utility: Losartan vs. Losartan-d3
The following technical guide details the structural, physicochemical, and bioanalytical distinctions between Losartan and its deuterated analog, Losartan-d3. Executive Summary In high-throughput bioanalysis and pharmaco...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural, physicochemical, and bioanalytical distinctions between Losartan and its deuterated analog, Losartan-d3.
Executive Summary
In high-throughput bioanalysis and pharmacokinetic (PK) profiling, the distinction between Losartan (the analyte) and Losartan-d3 (the stable isotope-labeled internal standard, SIL-IS) extends beyond a simple mass shift. The substitution of three hydrogen atoms with deuterium (
H) fundamentally alters the vibrational energy of specific chemical bonds, impacting retention times, fragmentation kinetics, and metabolic stability.
This guide analyzes these differences to ensure rigorous LC-MS/MS method development, specifically addressing the critical challenges of isotopic interference (cross-talk) and Deuterium Kinetic Isotope Effects (DKIE) .
Part 1: Molecular Architecture & Physicochemical Properties
The primary structural difference lies in the isotopic labeling of the aliphatic butyl chain attached to the imidazole ring. While various labeling positions exist, the 2-(butyl-d3) variant is the industry standard for bioanalysis because it places the deuterium atoms away from the primary metabolic site (the hydroxymethyl group), minimizing metabolic differentiation.
shift: typically -0.05 to -0.2 min (elutes earlier)
The Deuterium Stability Factor
The C-D bond is shorter and stronger than the C-H bond due to the lower zero-point energy of deuterium.
Implication: In collision-induced dissociation (CID), the fragmentation energy required to break bonds near the label is higher.
Chromatography: Deuterium is slightly less lipophilic than hydrogen. In Reverse Phase (RP-LC), Losartan-d3 will often elute slightly before Losartan. This separation must be minimized to ensure the IS effectively compensates for matrix effects (ion suppression/enhancement) at the exact elution time of the analyte.
Part 2: Mass Spectrometry Dynamics & Fragmentation
In LC-MS/MS (Triple Quadrupole), specificity is achieved via Multiple Reaction Monitoring (MRM). The mass shift of +3 Da must be conserved in the daughter ion to distinguish the IS from the analyte.
Fragmentation Logic (ESI+)
The primary fragmentation pathway for Losartan involves the cleavage of the bond between the imidazole ring and the biphenyl-tetrazole group.
Losartan Transition:
423.2 207.1
Mechanism: The precursor [M+H]
loses the biphenyl-tetrazole moiety. The charge remains on the 2-butyl-4-chloro-5-hydroxymethylimidazole fragment ( 207).
Losartan-d3 Transition:
426.2 210.1
Mechanism: Since the deuterium label is located on the butyl chain (which is part of the imidazole fragment), the daughter ion retains the label. Thus, the daughter ion shifts from 207 to 210.
Visualization: MS/MS Fragmentation Pathway
The following diagram illustrates the parallel fragmentation pathways and the conservation of the isotopic label.
Figure 1: Parallel fragmentation pathways showing retention of the deuterium label on the imidazole daughter ion.
Part 3: Metabolic Stability & Kinetic Isotope Effect (KIE)
A critical consideration in drug development is whether the deuterated standard behaves identically to the drug in vivo or in stability assays.
The Metabolic Pathway
Losartan is extensively metabolized by CYP2C9 and CYP3A4 to its active carboxylic acid metabolite, E-3174 .[1]
Reaction: Oxidation of the 5-hydroxymethyl group on the imidazole ring.[2]
Structure of E-3174: The -CH
OH becomes -COOH.
Why Label Position Matters (KIE)
Primary KIE: If deuterium were placed on the hydroxymethyl group (-CD
OH), the C-D bond breakage would be the rate-limiting step. CYP enzymes would metabolize Losartan-d3 significantly slower than Losartan. This is undesirable for an Internal Standard , as the IS/Analyte ratio would drift during sample processing or storage if enzymes are active.
Secondary KIE (Current Standard): By placing the label on the butyl chain (remote from the reaction site), the bond strength of the metabolic site is unaffected. Losartan-d3 (butyl-d3) tracks the extraction and ionization efficiency of Losartan without exhibiting significant metabolic divergence.
Figure 2: Metabolic conversion of Losartan to E-3174.[3][1] The butyl-d3 label remains spectating, avoiding Primary Kinetic Isotope Effects.
Part 4: Validated Experimental Protocol
This protocol outlines the setup for quantifying Losartan using Losartan-d3 as the IS, ensuring correction for matrix effects.
Reagent Preparation
Stock Solutions: Dissolve Losartan Reference Standard and Losartan-d3 in Methanol (1.0 mg/mL).
Note: Deuterated standards may contain small amounts of D0 (unlabeled) impurity. Check the Certificate of Analysis (CoA). If D0 > 0.5%, it will interfere with the analyte signal at the Lower Limit of Quantification (LLOQ).
Working IS Solution: Dilute Losartan-d3 to ~500 ng/mL in 50:50 Acetonitrile:Water.
Sample Extraction (Protein Precipitation)
Aliquot 50 µL of plasma into a 96-well plate.
Add 10 µL of Working IS Solution (Losartan-d3).
Add 200 µL of Acetonitrile (precipitating agent).
Vortex for 2 minutes; Centrifuge at 4000 rpm for 10 minutes.
IS Interference: Inject a blank sample containing only Losartan-d3. Monitor the 423.2
207.1 channel.
Acceptance: Signal must be < 20% of the LLOQ of Losartan.
Analyte Interference: Inject a sample containing only Losartan at ULOQ (Upper Limit of Quantification). Monitor the 426.2
210.1 channel.
Acceptance: Signal must be < 5% of the average IS response.
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[1][2] [Link]
PubChem. (2023). Losartan - Compound Summary. National Center for Biotechnology Information. [Link]
Chiap, P., et al. (2019). Automated determination of losartan and its active metabolite in human plasma by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. [Link] (General reference for LC-MS methodology context).
Technical Whitepaper: Isotopic Purity Requirements for Losartan-d3 Reference Standards
Executive Summary In the quantitative bioanalysis of Losartan (an Angiotensin II Receptor Blocker), the use of a stable isotope-labeled internal standard (SIL-IS), specifically Losartan-d3 , is the industry gold standard...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the quantitative bioanalysis of Losartan (an Angiotensin II Receptor Blocker), the use of a stable isotope-labeled internal standard (SIL-IS), specifically Losartan-d3 , is the industry gold standard for correcting matrix effects, recovery variances, and ionization inconsistency. However, the assumption that "deuterated equals better" is dangerous if the isotopic purity of the reference standard is not rigorously characterized.
This guide details the technical requirements for Losartan-d3, focusing on the suppression of unlabeled (d0) impurities that can falsely elevate analyte quantification at the Lower Limit of Quantification (LLOQ). It provides a self-validating protocol to determine if a specific lot of Losartan-d3 is suitable for regulated use under FDA M10 and EMA guidelines.
The Physics of Quantification: Cross-Talk Mechanics
To understand the purity requirement, one must understand the failure mode. In Isotope Dilution Mass Spectrometry (IDMS), we rely on the mass shift (
for Losartan-d3) to distinguish the standard from the analyte.
The Two Types of Interference
Forward Cross-Talk (The Critical Risk): The Losartan-d3 standard contains a trace amount of non-deuterated Losartan (d0). Since the IS is added at a constant, relatively high concentration, even a 0.5% impurity of d0 can generate a signal in the analyte channel that exceeds the LLOQ of the assay.
Reverse Cross-Talk: High concentrations of the analyte (at the Upper Limit of Quantification, ULOQ) contain natural isotopes (e.g.,
, ) that contribute signal to the IS channel (). This affects the IS response normalization but is generally less critical than Forward Cross-Talk.
Visualization of Signal Contribution
The following diagram illustrates how an impure IS directly corrupts the quantitative data.
Figure 1: Mechanism of Forward Cross-Talk. The red path indicates how isotopic impurity (d0) in the standard mimics the analyte, creating a bias at the LLOQ.
Material Specifications for Losartan-d3[1]
When sourcing or synthesizing Losartan-d3, the Certificate of Analysis (CoA) must be scrutinized for two distinct purity metrics.
Chemical vs. Isotopic Purity
Specification
Definition
Requirement
Rationale
Chemical Purity
Absence of other molecules (precursors, side-products).
> 98.0%
Impurities may suppress ionization or cause non-isobaric interference.
Isotopic Purity
The % of molecules containing exactly 3 deuterium atoms.
> 99.0%
Critical to minimize d0 contribution.
Unlabeled (d0) Content
The specific % of Losartan-d0 remaining.
< 0.1%
The most critical parameter. Must be low enough to not trigger the "20% of LLOQ" rule.
Structural Stability (The Butyl Label)
For Losartan, the position of the deuterium label is vital.
Preferred: Labeling on the n-butyl side chain . These protons are non-exchangeable and stable under the acidic conditions of typical LC mobile phases (e.g., 0.1% Formic Acid).
Avoid: Labeling on the imidazole or tetrazole rings if the protons are exchangeable, as they can wash out during chromatography, reverting the IS back to d0 (analyte) mass.
Calculating the Limit
To determine if a specific lot of Losartan-d3 is acceptable, use this calculation based on your assay's sensitivity:
Conc_LLOQ: The concentration of Losartan at the Lower Limit of Quantification (e.g., 5 ng/mL).
Conc_IS: The working concentration of the Internal Standard (e.g., 500 ng/mL).
0.20: The regulatory threshold (interference must be <20% of LLOQ).[1]
Example:
If your LLOQ is 5 ng/mL and you spike IS at 500 ng/mL:
Conclusion:[1] A standard with 99% isotopic purity (1% d0) would fail this specific assay. You would need >99.8% purity or you must lower the IS concentration.
Validation Protocol: The Self-Validating System
Do not rely solely on the vendor's CoA. You must experimentally validate the IS purity within your specific LC-MS/MS method. This protocol aligns with FDA M10 and EMA bioanalytical guidelines.
Workflow Diagram
Figure 2: The "Zero-Blank" Interference Test workflow required for method validation.
Step-by-Step Protocol
Preparation:
Prepare a Standard Zero sample: Blank biological matrix (plasma/serum) spiked only with Losartan-d3 at the working concentration intended for the study.
Prepare an LLOQ Standard : Blank matrix spiked with Losartan (analyte) at the LLOQ concentration and Losartan-d3.
Acquisition:
Inject the LLOQ Standard (n=6) to establish the mean peak area of the analyte at LLOQ.
Inject the Standard Zero (n=6).
Calculation:
Measure the peak area in the analyte channel (m/z 423.2) for the Standard Zero.
Calculate the interference ratio:
Acceptance Criteria (FDA M10 / EMA):
The interference in the analyte channel must be ≤ 20% of the mean LLOQ response.[1][2]
If the result is >20%, the Losartan-d3 lot is too impure for the chosen LLOQ/IS concentration ratio.
Regulatory Landscape & References[4][5][6]
The requirements for isotopic purity are driven by the need for Selectivity and Specificity in bioanalytical assays.
Key Guidelines
FDA M10 (Bioanalytical Method Validation): Explicitly states that "Interference in the blank sample... should be within 20% of the LLOQ for the analyte and 5% for the IS." [1]
EMA Guideline: Requires that the IS does not interfere with the analyte quantification, necessitating high isotopic purity to prevent "cross-signal contribution." [2]
References
FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[3] [Link]
EMA. (2011). Guideline on bioanalytical method validation. European Medicines Agency.[4] [Link]
PubChem. (2023). Losartan - Compound Summary. National Library of Medicine. [Link]
Veeprho. (2023). Losartan-D3 Reference Standard Specifications. [Link]
Technical Guide: Losartan-d3 Solubility & Stock Preparation
The following technical guide details the solubility, handling, and stock solution preparation of Losartan-d3, specifically addressing the critical distinctions between Methanol (MeOH) and Acetonitrile (ACN) usage. Optim...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility, handling, and stock solution preparation of Losartan-d3, specifically addressing the critical distinctions between Methanol (MeOH) and Acetonitrile (ACN) usage.
Optimizing Solvent Selection for LC-MS/MS Bioanalysis
Executive Summary & Core Directive
The Golden Rule: Always prepare primary stock solutions of Losartan-d3 in Methanol (MeOH) .[1][2]
While Acetonitrile (ACN) is a common mobile phase component, Losartan species (especially the potassium salt form) exhibit significantly reduced solubility in pure ACN compared to MeOH. Attempting to dissolve the solid reference standard directly in 100% ACN often results in incomplete dissolution, precipitation, or non-linear calibration curves due to micro-particulates.
Physicochemical Context
To understand the solubility behavior, we must analyze the molecule's properties. Losartan-d3 is the deuterated internal standard (IS) for Losartan.[1][2][3]
Chemical Nature: Losartan contains a tetrazole ring (acidic, pKa ~4.9) and an imidazole ring.[1][2] It is amphiphilic.[1][2]
Salt vs. Free Acid:
Losartan Potassium (Salt): The most common pharmaceutical form.[1] It is highly polar and ionic.[2]
Losartan (Free Acid): Less polar, but still retains significant hydrogen bonding potential.[2]
Solvent Interaction:
Methanol (Protophilic/Polar): Excellent ability to solvate both the ionic potassium salt and the polar tetrazole/imidazole moieties.
Acetonitrile (Aprotic/Polar): Lacks the hydrogen bond donating capability of methanol. It is a poor solvent for the potassium salt form of Losartan, leading to "salting out" or suspension formation.
Table 1: Solubility Profile of Losartan Potassium / Losartan-d3
Note: Data inferred from parent drug Losartan Potassium, as isotopic labeling (d3) has negligible impact on bulk solubility.[1][2]
Solvent
Solubility Rating
Approx. Limit (mg/mL)
Application Context
Methanol
Freely Soluble
> 100 mg/mL
Primary Stock Solution
Water
Freely Soluble
> 100 mg/mL
Aqueous buffers (pH dependent)
Acetonitrile
Slightly Soluble
< 1-2 mg/mL*
NOT recommended for Stock
DMSO
Soluble
~ 20 mg/mL
Alternative Stock (High BP)
Ethanol
Soluble
~ 20 mg/mL
Alternative Stock
*Solubility in ACN is highly dependent on the crystal form and salt state. Risk of precipitation is high.
Experimental Protocol: Stock Solution Preparation
Objective: Prepare a stable, accurate 1.0 mg/mL Losartan-d3 Master Stock.
Materials
Analyte: Losartan-d3 (Check CoA: is it Free Acid or Potassium Salt? Adjust MW accordingly).
Solvent: LC-MS Grade Methanol (Do not use ACN).[1][2]
Vessel: Amber glass volumetric flask (Losartan is light sensitive).
Step-by-Step Methodology
Gravimetric Weighing:
Weigh approximately 1.0 mg of Losartan-d3 into a tared weighing boat.
Critical: Do not attempt to weigh directly into a wet flask.[1][2] Static charge on the dry powder can be significant; use an anti-static gun if necessary.
Dissolution (The "Pre-Wet" Technique):
Transfer the solid to a 1.0 mL or 2.0 mL amber volumetric flask.
Add Methanol to fill approximately 80% of the volume.
Sonicate for 2–5 minutes.
Observation: The solution should be crystal clear. If particulates remain, sonicate further.[2] If using ACN here, you would likely see a persistent haze.
Volume Adjustment:
Allow the solution to equilibrate to room temperature (sonication generates heat, expanding the solvent).
Dilute to the mark with Methanol.[4][5][6] Cap and invert 10x.
Storage:
Transfer to cryo-vials. Store at -20°C or -80°C .
Stability:[1][5][7][8][9] Stable for >6 months in MeOH at -20°C.
Working Solution & Mobile Phase Compatibility
While the stock must be MeOH, the working solution (spiking solution) often needs to match the initial mobile phase conditions to prevent peak distortion (solvent effects).
Dilution Strategy:
Step 1: Dilute the MeOH stock (e.g., 1 mg/mL) into a secondary stock using MeOH (e.g., to 10 µg/mL).
Step 2: Prepare the final Working Internal Standard (WIS) solution (e.g., 100 ng/mL) in 50:50 ACN:Water or 50:50 MeOH:Water .
Why? At 100 ng/mL, the concentration is well below the solubility limit in ACN/Water mixtures. The trace MeOH from the stock will not affect chromatography.
Visualization: Decision Logic & Workflow
The following diagram illustrates the critical decision pathways for solvent selection to ensure data integrity.
Caption: Workflow demonstrating the critical failure point when using Acetonitrile for primary stock preparation.
Troubleshooting & Stability
Common Failure Modes
"The solution is cloudy."
Cause: You likely used ACN or a high-% ACN mixture for the stock.[1][2]
Fix: Discard. Re-prepare in 100% Methanol.
"Peak splitting in early eluting peaks."
Cause: Injection solvent strength is too high (e.g., injecting 100% MeOH stock directly).[2]
Fix: Ensure your final working standard is diluted in a weaker solvent (like 50% Water) before injection.[1][2]
Deuterium Exchange Risk[1][2]
Risk: Low.[1][2] The deuterium atoms in Losartan-d3 (typically on the butyl chain) are non-exchangeable under standard storage conditions.[1][2]
Precaution: Avoid storing in highly acidic (pH < 2) or basic (pH > 10) aqueous mixtures for extended periods to prevent chemical degradation of the parent structure.
References
PubChem. Losartan Potassium Compound Summary (Solubility & Physical Properties). National Library of Medicine.[1][2] Retrieved from [Link][1][2]
European Directorate for the Quality of Medicines (EDQM). Losartan Potassium Monograph: Solubility Specifications. Retrieved from [Link][1][2]
Veeprho Laboratories. Losartan-d3 Internal Standard Specifications. Retrieved from [Link][1][2]
ResearchGate. Solubility of Losartan Potassium in Different Pure Solvents. Retrieved from [Link]
Precision Bioanalysis: The Strategic Role of Losartan-d3 Labeling Positions
Topic: Losartan-d3 Stable Isotope Labeling Position Content Type: Technical Deep Dive / Whitepaper Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Specialists. Executive Summary In the high-st...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Losartan-d3 Stable Isotope Labeling Position
Content Type: Technical Deep Dive / Whitepaper
Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Specialists.
Executive Summary
In the high-stakes environment of pharmacokinetic (PK) and pharmacodynamic (PD) profiling, the selection of an Internal Standard (IS) is not merely a procedural step—it is the baseline determinant of assay accuracy. For Losartan, an Angiotensin II Receptor Blocker (ARB) with complex metabolic kinetics, the use of Losartan-d3 is the industry gold standard.
However, not all deuterated standards are created equal. The position of the deuterium label dictates the standard's stability, its susceptibility to metabolic swapping, and its chromatographic fidelity. This guide dissects the structural logic behind Losartan-d3 (Butyl-d3) , explaining why labeling the terminal methyl of the butyl chain is the superior strategy for quantifying Losartan in biological matrices.
Structural Dynamics & Isotope Logic
The Molecule: Losartan
To understand the labeling strategy, one must first map the reactive sites of Losartan.
Core Structure: A biphenyl-tetrazole ring system linked to an imidazole ring.[1][2][3]
Key Substituents:
C5-Hydroxymethyl group: The primary site of metabolism.
C2-Butyl chain: A lipophilic anchor, generally metabolically stable in the primary oxidative pathway.
Tetrazole ring: Acidic functionality (pKa ~4-5), responsible for receptor binding.
The Isotope: Losartan-d3 (Butyl-d3)
The most robust commercial stable isotope for Losartan bioanalysis is 2-(4,4,4-trideuteriobutyl)-Losartan .
Label Position: Three deuterium atoms (
H) replace the three hydrogen atoms on the terminal methyl group of the butyl side chain attached to the imidazole ring.
Chemical Formula:
Mass Shift: +3.018 Da relative to the parent (M+H
423.2 426.2).
Why Not Label the Hydroxymethyl? (The "Metabolic Trap")
A critical error in IS design is placing labels on metabolic "hotspots." Losartan undergoes significant first-pass metabolism by CYP2C9 and CYP3A4 to form its active metabolite, E-3174 (Losartan Carboxylic Acid).[4]
The Mechanism: The C5-hydroxymethyl group is oxidized to a carboxylic acid.[5]
The Risk: If the deuterium label were placed on this hydroxymethyl group (e.g., Losartan-d2 on the
), the label would be lost during the conversion to E-3174. Furthermore, breaking C-D bonds requires more energy than C-H bonds (Primary Kinetic Isotope Effect), potentially altering the rate of metabolism of the IS compared to the analyte if the assay conditions allow for on-column degradation or if the IS is used in metabolic stability studies.
Visualizing the Strategic Pathway
The following diagram illustrates the metabolic fate of Losartan and highlights why the Butyl-d3 position ensures signal integrity while the Hydroxymethyl position represents a point of failure.
Figure 1: Metabolic stability map of Losartan. The green path indicates the retention of the Butyl-d3 label, while the red path shows the loss of a hypothetical Hydroxymethyl label during oxidation.
Validated Experimental Workflow (LC-MS/MS)
This protocol is designed for the simultaneous quantification of Losartan and E-3174 in human plasma, utilizing Losartan-d3 (Butyl-d3) as the internal standard.
LLE is preferred over Protein Precipitation (PPT) for Losartan to minimize matrix effects (ion suppression) caused by phospholipids, which can be significant in ESI+ modes.
Aliquot: Transfer 100 µL of human plasma into a glass tube.
IS Addition: Spike with 10 µL of Losartan-d3 working solution (e.g., 500 ng/mL in 50% Methanol).
Acidification: Add 50 µL of 1% Ortho-phosphoric acid (H3PO4) to disrupt protein binding (Losartan is >98% protein-bound).
Extraction: Add 2.0 mL of Methyl tert-butyl ether (MTBE) . Vortex for 5 minutes.
Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C. Flash freeze the aqueous layer (dry ice/acetone bath).
Reconstitution: Decant organic layer, evaporate to dryness under nitrogen (40°C), and reconstitute in 150 µL Mobile Phase.
LC-MS/MS Conditions
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or Phenomenex Kinetex C18.
Mobile Phase A: 0.1% Formic Acid in Water (Proton source).
While Negative ESI is sensitive for the carboxylic acid metabolite, Positive ESI is standard for Losartan-d3 due to the basic imidazole nitrogen.
Analyte
Precursor Ion ()
Product Ion ()
Cone Voltage (V)
Collision Energy (eV)
Losartan
423.2
207.1
30
20
Losartan-d3
426.2
207.1
30
20
E-3174
437.2
235.1
35
22
Technical Note on Transitions:
The transition
corresponds to the cleavage of the biphenyl-tetrazole moiety. Since the d3-label is on the butyl chain (retained on the imidazole fragment, which is neutral in this specific fragmentation pathway, or lost depending on the specific cleavage energy), the product ion monitored (207) is often the unlabeled biphenyl moiety. This is acceptable provided the precursor selection ( vs ) provides the specificity.
Alternative Transition: If specificity issues arise, monitor the imidazole-containing fragment: (Losartan) and (Losartan-d3).
Troubleshooting & Validation Logic
Cross-Talk & Interference
Symptom: Signal in the blank sample at the IS retention time.[5]
Cause: Isotopic impurity (d0 presence in d3 standard).
Solution: Ensure Losartan-d3 isotopic purity is >99.5%. If the d0 contribution > 5% of the LLOQ response, the assay sensitivity is compromised.
Deuterium Exchange (Scrambling)
Risk: The tetrazole ring contains an acidic proton.[4] In protic solvents (methanol/water), this proton exchanges rapidly with solvent protons.
Mitigation: This is not "scrambling" of the C-D bond. The butyl-d3 C-D bonds are covalent and stable. Rapid exchange of the N-H or O-H protons does not affect the mass measurement of the carbon skeleton unless the solvent is
. In standard LC-MS, the mobile phase H+ will replace any labile D immediately, so the measured mass is based on the stable C-D bonds. The Butyl-d3 label is immune to solvent exchange.
Retention Time Shift
Observation: Deuterated compounds may elute slightly earlier than non-deuterated parents on C18 columns due to slightly lower lipophilicity (isotope effect).
Acceptance Criteria: The shift should be minimal (< 0.05 min). If the shift is large, the integration windows must be carefully set to avoid "clipping" the IS peak.
Workflow Visualization
Figure 2: Step-by-step bioanalytical workflow ensuring maximum recovery and ionization efficiency.
References
Shah, P. A., et al. (2015). "Simultaneous analysis of losartan, its active metabolite, and hydrochlorothiazide in human plasma by a UPLC-MS/MS method." Turkish Journal of Chemistry, 39, 714-729.[4] [Link]
Sayan, G., et al. (2025). "Losartan-d3 | C22H23ClN6O | CID 45039667."[2] PubChem - National Institutes of Health. [Link]
Jureeporn, S., et al. (2014). "Liquid chromatography tandem mass spectrometry method for simultaneous determination of losartan and its active metabolite in human plasma." Thai Journal of Pharmaceutical Sciences. [Link]
FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration. [Link][4][5][6]
Technical Whitepaper: Sourcing and Validation of Pharmaceutical-Grade Losartan-d3
Executive Summary In the high-stakes environment of pharmaceutical bioanalysis, the integrity of your Internal Standard (IS) is the single point of failure for quantitative accuracy. Losartan-d3 (2-butyl-4-chloro-1-[[2'-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the high-stakes environment of pharmaceutical bioanalysis, the integrity of your Internal Standard (IS) is the single point of failure for quantitative accuracy. Losartan-d3 (2-butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-methanol-d3) is the industry-standard stable isotope for normalizing matrix effects during the quantification of Losartan in human plasma and urine.[1]
This guide moves beyond simple procurement. It provides a technical framework for selecting "Pharmaceutical Grade" reference materials—defined here not as GMP API for consumption, but as Certified Reference Materials (CRMs) or High-Purity Analytical Standards capable of supporting GLP/GMP method validation under FDA/EMA guidelines.
Part 1: The Physics of Precision (Why Losartan-d3?)
The choice of Losartan-d3 over other analogues (like Losartan-d4 or structural analogues such as Irbesartan) is governed by the Isotope Effect and Retention Time Locking .[1]
The Deuterium Advantage
Losartan-d3 incorporates three deuterium atoms, typically on the butyl side chain.[2][3] This specific labeling position is critical because:
Non-Exchangeable: Unlike protons on the tetrazole ring or hydroxyl groups, the butyl-chain deuteriums do not exchange with the solvent, ensuring mass stability.
Co-Elution: The physicochemical properties (pKa, LogP) of Losartan-d3 are virtually identical to native Losartan. This ensures they co-elute perfectly, experiencing the exact same matrix suppression or enhancement at the electrospray ionization (ESI) source.
The "Cross-Signal" Risk
A critical specification for Losartan-d3 is Isotopic Purity .[1]
If the supplier provides material with low isotopic enrichment (e.g., <98% D), the presence of d0 (native) or d1/d2 isotopologues in your IS spike will cause a "ghost signal" in the analyte channel, artificially inflating your Lower Limit of Quantification (LLOQ).
Part 2: Critical Quality Attributes (CQAs) for Supplier Selection
When evaluating a Certificate of Analysis (CoA) for "Pharmaceutical Grade" Losartan-d3, you must validate three specific parameters.
Decision Logic for Sourcing
Figure 1: Decision matrix for validating Losartan-d3 reference standards. Prioritize isotopic enrichment to prevent analyte channel interference.
The "Pharmaceutical Grade" Specification Sheet
Parameter
Specification
Technical Justification
CAS Number
1030936-74-3
Ensures correct isomer and salt form (Free Acid).[1][3]
Chemical Purity
≥ 98% (HPLC)
Impurities compete for ionization, reducing sensitivity.
Isotopic Enrichment
≥ 99% deuterated forms
Minimizes contribution of d0 (native drug) to the analyte signal.
Form
White to Off-White Solid
Visual check for degradation (yellowing often indicates oxidation).[1]
Solubility
Methanol, DMSO
Essential for preparing stable stock solutions.
Part 3: Supplier Landscape & Comparative Analysis
The following suppliers are vetted based on their ability to provide detailed characterization data (NMR, MS, HPLC) required for regulated bioanalysis.
Supplier
Grade / Brand
Key Feature
Best For...
Toronto Research Chemicals (TRC)
Research / Analytical Standard
Massive inventory; often the OEM for other brands.[1]
Method Development. High availability and batch consistency.
Alsachim (Shimadzu)
Stable Isotope Labelled (SIL)
Specialized in SIL synthesis; guarantees isotopic purity.
GLP Validation. High documentation standards (CoA).
Cayman Chemical
Analytical Standard
Detailed spectral data provided online.
Troubleshooting. Transparent quality data helps resolve spectral anomalies.
LGC Standards
Mikromol / TRC Distributor
Global distribution with ISO 17034 options (rare for IS).
Global Supply Chain. Multi-site lab harmonization.
Veeprho
Pharmaceutical Impurity/IS
Focuses on pharmaceutical impurities and metabolites.
Metabolite Studies. If you also need Losartan Carboxylic Acid-d3.[1]
Analyst Note: While "Pharmaceutical Grade" implies GMP, for Internal Standards, the critical requirement is characterization . A "Research Grade" standard from TRC or Cayman with a valid CoA showing >99% isotopic purity is the industry standard for FDA/EMA bioanalytical submissions.
Part 4: The Self-Validating Protocol (LC-MS/MS)
This protocol is designed to be self-validating . It includes a "Zero-Check" step to ensure your IS is not contaminating your data.[1]
Step 1: Stock Solution Preparation (The Foundation)
Accurately weigh ~1.0 mg of Losartan-d3.
Dissolve in Methanol to yield a 1.0 mg/mL solution. Note: Do not use water initially; Losartan free acid has poor aqueous solubility.
Store at -20°C. Stability: ~6 months.
Step 2: The "Zero-Check" (Crucial Validation Step)
Before running samples, you must verify the IS contribution.[1]
Prepare a "Double Blank" (Plasma + Solvent only).
Prepare a "Blank + IS" (Plasma + Losartan-d3 only).[1]
Inject the "Blank + IS".
Monitor the Native Losartan Channel (m/z 423 > 207).
Pass Criteria: The signal in the native channel must be < 20% of the LLOQ signal. If it is higher, your Losartan-d3 is insufficiently deuterated or chemically impure.[1]
Application Note: High-Precision Bioanalysis of Losartan in Human Plasma via Stable Isotope Dilution LC-MS/MS
Executive Summary This application note details a robust, field-proven protocol for the quantification of Losartan (LOS) in human plasma using Losartan-d3 as a stable isotope internal standard (IS). While Solid Phase Ext...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a robust, field-proven protocol for the quantification of Losartan (LOS) in human plasma using Losartan-d3 as a stable isotope internal standard (IS). While Solid Phase Extraction (SPE) offers superior cleanliness, this guide focuses on an optimized Protein Precipitation (PPT) workflow that balances high throughput with the sensitivity required for pharmacokinetic (PK) and bioequivalence (BE) studies.
Key Technical Insight: The use of Losartan-d3 corrects for matrix-induced ionization suppression and variability in extraction recovery, a critical requirement for meeting FDA and EMA bioanalytical guidelines.
Introduction & Clinical Context
Losartan is a potent Angiotensin II Receptor Blocker (ARB) used to treat hypertension.[1][2] It undergoes significant first-pass metabolism to form its active metabolite, Losartan Carboxylic Acid (EXP3174) .[3] Accurate quantification of both the parent drug and its metabolite is essential in clinical pharmacology.
The Role of Losartan-d3
In LC-MS/MS, human plasma contains phospholipids and endogenous peptides that can suppress electrospray ionization (ESI).
Why d3? Unlike structural analogs (e.g., Irbesartan), Losartan-d3 co-elutes with the analyte, experiencing the exact same matrix effects at the moment of ionization. This provides a self-correcting mechanism for signal variability.
Physicochemical Basis of the Protocol
Understanding the molecule is the first step to successful extraction.
Property
Losartan
Rationale for Protocol Design
pKa
~4.9 (Tetrazole, acidic) & Imidazole (basic)
Amphoteric nature. Acidification (0.1% Formic Acid) ensures the molecule is protonated () for positive ESI mode.
LogP
~4.0 (Lipophilic)
High organic solvent (ACN/MeOH) is required for elution and precipitation.
Solubility
pH-dependent
Avoid neutral pH during extraction to prevent precipitation of the drug itself; keep acidic.
*Note: Transitions for deuterated standards depend on the labeling position (imidazole vs. butyl chain). Always verify the Product Ion using the specific Certificate of Analysis for your batch of Losartan-d3.
Workflow Visualization
Figure 1: Step-by-step Protein Precipitation (PPT) workflow for Losartan extraction.
Method Validation (FDA/ICH M10 Guidelines)
To ensure the trustworthiness of this protocol, the following parameters must be validated:
Selectivity: Analyze 6 lots of blank plasma. No interfering peaks >20% of the LLOQ area should be observed at the Losartan retention time.
Matrix Effect: Compare the peak area of Losartan spiked into extracted blank plasma vs. Losartan in neat solvent.
Acceptance: Matrix Factor (MF) should be consistent (CV < 15%). The use of Losartan-d3 is specifically intended to normalize this MF close to 1.0.
Recovery: Compare peak area of pre-extraction spike vs. post-extraction spike. PPT recovery is typically >85%.
Troubleshooting & Optimization
Issue: Low Sensitivity.
Cause: Ion suppression from phospholipids.
Solution: Switch from PPT to Solid Phase Extraction (SPE) using an HLB (Hydrophilic-Lipophilic Balance) cartridge. Wash with 5% Methanol to remove proteins, elute with 100% Methanol.
Issue: Peak Tailing.
Cause: Interaction with free silanols on the column or "solvent effect" from high organic injection.
Solution: Ensure the supernatant is diluted with water (Step 7 in protocol) to match the initial mobile phase composition.
References
U.S. Food and Drug Administration (FDA). (2018).[5] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
Sri-in, J., et al. (2015). A highly selective, sensitive and reproducible LC-MS/MS method for simultaneous determination of losartan and its active metabolite in human plasma. Thai Journal of Pharmaceutical Sciences. Retrieved from [Link]
PubChem. (2023). Losartan Potassium Compound Summary. National Library of Medicine. Retrieved from [Link]
ChEMBL. (2023). Losartan Potassium Target Interactions. EMBL-EBI. Retrieved from [Link]
Application Note: A Systematic Approach to Optimizing Mobile Phase Composition for Enhanced Retention and Peak Symmetry of Losartan-d3 in Reversed-Phase HPLC
Abstract This application note provides a comprehensive and systematic protocol for the optimization of mobile phase parameters to achieve a desired retention time and optimal peak shape for Losartan-d3, a commonly used...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note provides a comprehensive and systematic protocol for the optimization of mobile phase parameters to achieve a desired retention time and optimal peak shape for Losartan-d3, a commonly used internal standard for the quantitative analysis of Losartan. The guide delves into the fundamental principles of reversed-phase high-performance liquid chromatography (RP-HPLC) and explains the causal relationships between mobile phase composition—specifically organic modifier type and concentration, pH, and buffer strength—and the chromatographic behavior of this acidic analyte. By following the detailed protocols and understanding the underlying scientific principles, researchers can effectively develop robust and reliable analytical methods.
Introduction: The Critical Role of Retention Time in Bioanalytical Assays
Losartan is an angiotensin II receptor antagonist widely prescribed for the treatment of hypertension.[1][2] In pharmacokinetic and bioequivalence studies, a stable, isotopically labeled internal standard, such as Losartan-d3, is indispensable for accurate quantification of the parent drug in biological matrices.[3] The ideal chromatographic method should yield a retention time for the internal standard that is close to the analyte of interest, Losartan, without co-elution with endogenous interferences. An optimized retention time ensures analytical efficiency, reduces run times, and improves the overall robustness of the assay.
This guide will systematically explore the key variables in mobile phase optimization to control the retention of Losartan-d3 on a C18 stationary phase. We will focus on the interplay between the organic modifier, mobile phase pH relative to the analyte's pKa, and buffer concentration to achieve the desired chromatographic performance.
Foundational Principles: Understanding the Analyte and Stationary Phase
Before embarking on experimental optimization, it is crucial to understand the physicochemical properties of Losartan and the principles of the chromatographic system.
2.1. Physicochemical Properties of Losartan
Losartan is a weakly acidic compound with a pKa value of approximately 4.9-5.5.[1][4] This means that the ionization state of the molecule is highly dependent on the pH of the mobile phase.
At pH < pKa: Losartan exists predominantly in its neutral, protonated form, which is more hydrophobic.
At pH > pKa: Losartan is primarily in its ionized, deprotonated form, which is more polar.
In reversed-phase chromatography, which utilizes a non-polar stationary phase (e.g., C18), more hydrophobic (less polar) compounds interact more strongly with the stationary phase, leading to longer retention times. Conversely, more polar compounds have a greater affinity for the polar mobile phase and elute earlier. Therefore, controlling the pH of the mobile phase is a powerful tool for manipulating the retention time of ionizable compounds like Losartan and Losartan-d3.
2.2. The Role of the C18 Stationary Phase
A C18 (octadecyl) stationary phase consists of silica particles chemically bonded with C18 alkyl chains, creating a non-polar surface. The primary mechanism of retention is hydrophobic interaction between the analyte and these alkyl chains. The deuteration in Losartan-d3 results in a negligible change in its polarity compared to Losartan, meaning their chromatographic behavior will be nearly identical under the same conditions.
Systematic Protocol for Mobile Phase Optimization
This section outlines a step-by-step protocol for the systematic optimization of the mobile phase for Losartan-d3. The process is designed to be logical and self-validating, where each step builds upon the previous one.
3.1. Initial Conditions and System Setup
The following are recommended starting conditions based on common practices for Losartan analysis.[5][6]
HPLC System: A standard HPLC or UHPLC system with a UV or Mass Spectrometric (MS) detector.
Analyte: Losartan-d3 standard solution (e.g., 10 µg/mL in diluent).
3.2. Experimental Workflow
The optimization process is divided into three main stages:
Selection and optimization of the organic modifier.
Optimization of the mobile phase pH.
Fine-tuning with buffer concentration.
Caption: Experimental workflow for mobile phase optimization.
3.3. Protocol Part 1: Organic Modifier Selection
The choice and concentration of the organic modifier are the primary drivers of retention in reversed-phase chromatography. Acetonitrile and methanol are the most common choices.
Rationale: Acetonitrile generally has a stronger elution strength than methanol, leading to shorter retention times. It also typically generates lower backpressure. However, methanol can offer different selectivity for certain compounds. The goal is to find a modifier and concentration that provides a retention time in a desirable window (e.g., 3-10 minutes) with good peak shape.
Step-by-Step Protocol:
Prepare Aqueous Phase: Prepare a 25 mM phosphate buffer. For example, dissolve the appropriate amount of potassium dihydrogen phosphate in HPLC-grade water.
Initial Mobile Phase (Acetonitrile): Prepare a mobile phase of 45:55 (v/v) acetonitrile and 25 mM potassium dihydrogen phosphate buffer. Adjust the pH of the aqueous portion to 3.0 with phosphoric acid before mixing with the organic solvent.[6]
Initial Mobile Phase (Methanol): Prepare a separate mobile phase of 50:50 (v/v) methanol and 25 mM potassium dihydrogen phosphate buffer, with the aqueous portion adjusted to pH 3.0.
Analysis: Equilibrate the column with each mobile phase for at least 15 minutes. Inject the Losartan-d3 standard solution and record the chromatograms.
Evaluation: Compare the retention time, peak asymmetry (tailing factor), and column backpressure for both mobile phases.
Optimization of Ratio: Based on the initial results, adjust the ratio of the chosen organic modifier to the aqueous buffer to achieve the target retention time.
To decrease retention time, increase the percentage of the organic modifier.
To increase retention time, decrease the percentage of the organic modifier.
Expected Results (Hypothetical Data):
Organic Modifier
Ratio (Organic:Buffer)
Retention Time (min)
Tailing Factor
Backpressure (psi)
Acetonitrile
45:55
5.6
1.1
1500
Methanol
50:50
7.2
1.3
1800
In this example, acetonitrile provides a shorter retention time, better peak shape (lower tailing factor), and lower backpressure. Therefore, acetonitrile is selected for further optimization.
3.4. Protocol Part 2: pH Optimization
As Losartan has a pKa of ~5.0, adjusting the mobile phase pH will significantly impact its retention.
Rationale: To ensure consistent retention and good peak shape for an acidic compound, it is best to work at a pH at least 1.5-2 units below its pKa. At a pH around 3.0, Losartan will be in its neutral form, maximizing its hydrophobicity and interaction with the C18 stationary phase, thus leading to robust retention. Operating near the pKa can lead to peak splitting and poor reproducibility.
Step-by-Step Protocol:
Prepare Buffers: Prepare separate 25 mM potassium dihydrogen phosphate buffers and adjust their pH to 2.5, 3.0, and 3.5 using phosphoric acid.
Prepare Mobile Phases: For each pH level, prepare a mobile phase by mixing the buffer with the chosen organic modifier (e.g., acetonitrile) at the ratio determined in the previous step (e.g., 45:55).
Analysis: Equilibrate the column with each mobile phase and inject the Losartan-d3 standard.
Evaluation: Record the retention time and tailing factor at each pH.
Expected Results (Hypothetical Data):
Mobile Phase pH
Retention Time (min)
Tailing Factor
2.5
6.1
1.0
3.0
5.6
1.1
3.5
5.2
1.2
The data shows that as pH increases towards the pKa, retention time decreases because the compound begins to ionize, making it more polar. Peak shape also tends to be better at lower pH values. A pH of 2.5-3.0 is ideal.
Caption: Effect of mobile phase pH on Losartan-d3 ionization and retention.
3.5. Protocol Part 3: Buffer Concentration
The buffer concentration can influence peak shape and retention stability.
Rationale: An adequate buffer concentration is necessary to maintain a constant pH on the column and to prevent peak tailing, which can occur due to interactions between the analyte and residual silanol groups on the silica support. However, excessively high buffer concentrations can lead to precipitation and system blockage, especially when mixed with high percentages of organic solvent.
Step-by-Step Protocol:
Prepare Buffers: Using the optimal pH (e.g., 3.0), prepare buffers at different concentrations, for instance, 10 mM, 25 mM, and 50 mM potassium dihydrogen phosphate.
Prepare Mobile Phases: Mix each buffer with acetonitrile in the optimized ratio (e.g., 45:55).
Analysis: Analyze the Losartan-d3 standard with each mobile phase.
Evaluation: Compare the peak shape (tailing factor) and retention time stability over multiple injections.
Expected Results (Hypothetical Data):
Buffer Concentration
Tailing Factor
Retention Time RSD (n=6)
10 mM
1.4
0.8%
25 mM
1.1
0.3%
50 mM
1.1
0.3%
A concentration of 25 mM provides a significant improvement in peak shape over 10 mM. Increasing the concentration to 50 mM offers no further benefit and increases the risk of salt precipitation. Thus, 25 mM is chosen as the optimal concentration.
Final Optimized Method and Conclusion
Based on the systematic evaluation described above, the final optimized method for the analysis of Losartan-d3 is as follows:
Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase: Acetonitrile : 25 mM Potassium Dihydrogen Phosphate (pH 3.0) (45:55, v/v)
Flow Rate: 1.0 mL/min
Temperature: 30°C
Detection: 225 nm
This application note has demonstrated a logical, evidence-based approach to optimizing the mobile phase for the analysis of Losartan-d3. By systematically evaluating the organic modifier, pH, and buffer concentration, a robust and efficient method can be developed. This protocol is not only a practical guide but also serves as a framework for developing methods for other ionizable pharmaceutical compounds. The key to successful method development lies in understanding the interplay between the analyte's physicochemical properties and the chromatographic conditions.
References
Jain, P. S., et al. (2009). RP-HPLC Method for the Determination of Losartan Potassium and Ramipril in Combined Dosage Form. Journal of Chromatographic Science, 47(7), 589-592. Available at: [Link]
Patel, S., et al. (2011). DEVELOPMENT AND VALIDATION OF RP-HPLC METHOD FOR ESTIMATION OF LOSARTAN POTASSIUMIN PHARMACEUTICAL DOSAGE FORM. International Journal of Pharmacy and Pharmaceutical Sciences, 3(4), 125-128. Available at: [Link]
Jain, D., et al. (2008). RP- HPLC Method for Simultaneous Estimation of Losartan potassium and Amlodipine besylate in Tablet Formulation. Asian Journal of Research in Chemistry, 1(1), 18-21. Available at: [Link]
Sivakumar, T., et al. (2007). Development of a HPLC method for the simultaneous determination of losartan potassium and atenolol in tablets. Indian Journal of Pharmaceutical Sciences, 69(1), 154. Available at: [Link]
PubChem. (n.d.). Losartan. National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]
Veeprho. (n.d.). Losartan-D3. Retrieved February 6, 2026, from [Link]
Hossain, M. A., et al. (2013). Chemical structure of losartan potassium. ResearchGate. Available at: [Link]
Sica, D. A. (2005). Clinical pharmacokinetics of losartan. Clinical Pharmacokinetics, 44(8), 797-814. Available at: [Link]
Application Note: A Robust and Validated LC-MS/MS Method for the Simultaneous Quantification of Losartan and its Active Metabolite EXP3174 using Losartan-d3 in Human Plasma
Introduction: Clinical Significance and Analytical Imperative Losartan is a widely prescribed angiotensin II receptor blocker (ARB) for the management of hypertension.[1][2] Following oral administration, Losartan underg...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Clinical Significance and Analytical Imperative
Losartan is a widely prescribed angiotensin II receptor blocker (ARB) for the management of hypertension.[1][2] Following oral administration, Losartan undergoes significant first-pass metabolism, primarily mediated by cytochrome P450 enzymes, to form its major active metabolite, EXP3174.[3][4] Notably, EXP3174 is 10 to 40 times more potent than the parent drug in its antihypertensive effects and possesses a longer half-life, contributing significantly to the overall therapeutic activity of Losartan.[2][5] Given the pharmacodynamic importance of both the parent drug and its active metabolite, the simultaneous and accurate quantification of Losartan and EXP3174 in biological matrices is paramount for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring. This application note details a robust, sensitive, and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the concurrent determination of Losartan and EXP3174 in human plasma, employing Losartan-d3 as a stable isotope-labeled internal standard to ensure the highest degree of analytical precision and accuracy.
The Rationale for a Deuterated Internal Standard
In quantitative bioanalysis by LC-MS/MS, an internal standard (IS) is crucial for correcting for variability during sample preparation and analysis. The ideal IS co-elutes with the analyte and experiences similar ionization efficiency and matrix effects. A stable isotope-labeled internal standard, such as Losartan-d3, is the gold standard as it is chemically identical to the analyte, ensuring that it behaves virtually identically throughout the entire analytical process. This minimizes analytical variability and enhances the precision and accuracy of the quantification.
Physicochemical Properties of Analytes and Internal Standard
A thorough understanding of the physicochemical properties of the analytes and the internal standard is fundamental to developing a robust analytical method.
Compound
Chemical Formula
Molecular Weight ( g/mol )
pKa
Losartan
C₂₂H₂₃ClN₆O
422.91
4.9
EXP3174
C₂₂H₂₁ClN₆O₂
436.90
-
Losartan-d3
C₂₂H₂₀D₃ClN₆O
425.93
~4.9
Experimental Workflow: From Plasma to Quantification
The analytical workflow is designed for efficiency and robustness, ensuring reliable results from sample receipt to data reporting.
Figure 1: A schematic overview of the analytical workflow for the quantification of Losartan and EXP3174 in human plasma.
Detailed Protocols
Materials and Reagents
Losartan potassium (Reference Standard)
EXP3174 (Reference Standard)
Losartan-d3 (Internal Standard)
Methanol (LC-MS grade)
Acetonitrile (LC-MS grade)
Formic acid (LC-MS grade)
Ultrapure water
Human plasma (drug-free)
Preparation of Standard and Quality Control (QC) Solutions
Stock Solutions (1 mg/mL):
Individually weigh and dissolve Losartan, EXP3174, and Losartan-d3 in methanol to obtain stock solutions of 1 mg/mL.
Working Standard Solutions:
Prepare serial dilutions of the Losartan and EXP3174 stock solutions in 50:50 (v/v) methanol:water to create a series of working standard solutions for the calibration curve.
Internal Standard Working Solution (100 ng/mL):
Dilute the Losartan-d3 stock solution with 50:50 (v/v) methanol:water to achieve a final concentration of 100 ng/mL.
Calibration Curve and QC Sample Preparation:
Spike drug-free human plasma with the appropriate working standard solutions to prepare calibration standards and quality control (QC) samples at low, medium, and high concentrations.
Sample Preparation: Protein Precipitation
Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which can interfere with LC-MS/MS analysis.
To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the Losartan-d3 internal standard working solution (100 ng/mL).
Vortex briefly to mix.
Add 300 µL of acetonitrile to precipitate the plasma proteins.
Vortex vigorously for 1 minute.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.
Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
LC-MS/MS Instrumentation and Conditions
The following parameters provide a robust and sensitive method for the separation and detection of Losartan, EXP3174, and Losartan-d3.
Liquid Chromatography (LC) Parameters:
Parameter
Condition
Column
C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A
0.1% Formic acid in water
Mobile Phase B
0.1% Formic acid in acetonitrile
Gradient
Isocratic or a shallow gradient optimized for separation
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Column Temp.
40°C
Autosampler Temp.
10°C
Mass Spectrometry (MS) Parameters:
Parameter
Condition
Ionization Mode
Electrospray Ionization (ESI), Positive
Scan Type
Multiple Reaction Monitoring (MRM)
Source Temp.
120°C
Desolvation Temp.
350°C
Capillary Voltage
3.0 kV
Cone Gas Flow
50 L/hr
Desolvation Gas Flow
650 L/hr
MRM Transitions:
The selection of appropriate precursor and product ions is critical for the selectivity and sensitivity of the method.
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Losartan
423.2
207.1
25
EXP3174
437.2
207.1
30
Losartan-d3 (IS)
426.2
207.1
25
Method Validation: Ensuring Trustworthiness and Reliability
A bioanalytical method must be rigorously validated to ensure its performance is acceptable for its intended purpose. The validation was performed in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[6]
Validation Parameters and Acceptance Criteria:
Parameter
Acceptance Criteria
Selectivity
No significant interfering peaks at the retention times of the analytes and IS in at least six different sources of blank plasma.
Linearity
A linear regression with a weighting factor of 1/x² should yield a correlation coefficient (r²) of ≥ 0.99.
Lower Limit of Quantification (LLOQ)
The lowest concentration on the calibration curve with a signal-to-noise ratio of at least 10 and accuracy and precision within ±20%.
Accuracy & Precision (Intra- and Inter-day)
For QC samples at low, medium, and high concentrations, the mean accuracy should be within ±15% of the nominal value, and the precision (CV%) should not exceed 15%. For the LLOQ, both should be within ±20%.
Recovery
The extraction recovery of the analytes should be consistent, precise, and reproducible.
Matrix Effect
The matrix factor should be consistent across at least six different lots of plasma, with a CV% of ≤15%.
Stability
Analyte stability should be demonstrated under various conditions: freeze-thaw cycles, short-term bench-top, and long-term storage. The mean concentration of stability samples should be within ±15% of the nominal concentration.
Results and Discussion
This LC-MS/MS method demonstrated excellent performance for the simultaneous quantification of Losartan and EXP3174 in human plasma. The use of a stable isotope-labeled internal standard, Losartan-d3, ensured high precision and accuracy. The protein precipitation method provided clean extracts and high recovery. The chromatographic conditions allowed for the baseline separation of both analytes from endogenous plasma components in a short run time, making it suitable for high-throughput analysis.
The method was fully validated according to regulatory guidelines and met all acceptance criteria for selectivity, linearity, accuracy, precision, recovery, and stability. The linear dynamic range was established to be suitable for typical pharmacokinetic studies of Losartan.
Conclusion
This application note provides a detailed, robust, and validated LC-MS/MS protocol for the simultaneous quantification of Losartan and its active metabolite, EXP3174, in human plasma using Losartan-d3 as an internal standard. The method is sensitive, specific, and reliable, making it an invaluable tool for researchers, scientists, and drug development professionals in the fields of pharmacology, clinical chemistry, and pharmaceutical sciences. The comprehensive validation ensures that the data generated is of the highest quality and suitable for regulatory submissions.
References
Sri-in, J., Prakobkijcharoen, J., Thanakosai, W., Chatsiricharoenkul, S., & Chandranipapongse, W. (n.d.). Liquid chromatography tandem mass spectrometry method for simultaneous determination of losartan and its active metabolite in human plasma. Thai Science.
Polinko, M., & Thonoor, M. (2003). Simultaneous determination of losartan and EXP3174 in human plasma and urine utilizing liquid chromatography/tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 33(1), 73–84.
Shah, J., Vachhani, A., & Shrivastav, P. S. (2012). Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Journal of Pharmaceutical Analysis, 2(4), 263–272.
Kolocouri, F., Dotsikas, Y., Apostolou, C., Kousoulos, C., & Loukas, Y. L. (2007). Simultaneous determination of losartan, EXP-3174 and hydrochlorothiazide in plasma via fully automated 96-well-format-based solid-phase extraction and liquid chromatography-negative electrospray tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 387(2), 593–601.
Sachinidis, A., Ko, Y., Weisser, P., Meyer-Lehnert, H., Bardehle, G., Düsing, R., & Vetter, H. (1993). EXP3174, a metabolite of losartan (MK 954, DuP 753) is more potent than losartan in blocking the angiotensin II-induced responses in vascular smooth muscle cells. Journal of Hypertension, 11(2), 155–162.
Patel, B. M., & Sharma, N. (2016).
Yan, Y. D., Kim, H. K., Seo, K. H., & Choi, H. G. (2010). The physicochemical properties, in vitro metabolism and pharmacokinetics of a novel ester prodrug of EXP3174. Molecular Pharmaceutics, 7(6), 2115–2123.
European Medicines Agency. (2011).
Kaza, M., & Głowka, F. K. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 381–385.
Yan, Y. D., Kim, H. K., Seo, K. H., & Choi, H. G. (2010). EXP3174: The Major Active Metabolite of Losartan. Request PDF.
Shah, J., Vachhani, A., & Shrivastav, P. S. (2012). Rapid determination of losartan and losartan acid in human plasma by multiplexed LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 69, 133–141.
Kaza, M., & Głowka, F. K. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Quinta Analytica.
de Oliveira, A. P., de Souza, I. D., de Faria, V. V., & de Lima, M. E. F. (2023). Metabolomic Profile, Plasmatic Levels of Losartan and EXP3174, Blood Pressure Control in Hypertensive Patients and Their Correlation with COVID-19. Pharmaceuticals, 16(9), 1290.
Application of Losartan-d3 in Pharmacokinetic Studies: A Bioanalytical Guide
Introduction: The Imperative for Precise Pharmacokinetic Assessment of Losartan Losartan is an orally administered angiotensin II receptor antagonist used extensively in the management of hypertension, heart failure, and...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative for Precise Pharmacokinetic Assessment of Losartan
Losartan is an orally administered angiotensin II receptor antagonist used extensively in the management of hypertension, heart failure, and diabetic nephropathy.[1][2] Its therapeutic efficacy is intrinsically linked to its pharmacokinetic (PK) profile—the journey of the drug through the body, encompassing its absorption, distribution, metabolism, and excretion (ADME). Following oral administration, losartan is rapidly absorbed and undergoes significant first-pass metabolism, with a systemic bioavailability of approximately 33%.[2][3] A crucial aspect of its pharmacology is its conversion by cytochrome P450 enzymes (CYP2C9 and CYP3A4) to an active carboxylic acid metabolite, E-3174 (also known as EXP3174), which is 10 to 40 times more potent than the parent drug and contributes significantly to the overall therapeutic effect.[2][4][5]
Given this metabolic complexity, accurately quantifying the concentrations of losartan and its active metabolite in biological matrices is paramount for:
Bioequivalence Studies: Ensuring generic formulations perform identically to the innovator drug.[6]
Drug-Drug Interaction Studies: Assessing how co-administered drugs affect losartan's metabolism.[7]
Pharmacogenomic Research: Investigating the influence of genetic variations in metabolizing enzymes like CYP2C9 on drug exposure and patient response.[8]
Special Population Pharmacokinetics: Characterizing drug behavior in specific patient groups (e.g., those with renal or hepatic impairment).[7]
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for these bioanalytical applications due to its superior sensitivity, specificity, and high-throughput capabilities.[9][10] A cornerstone of a robust LC-MS/MS method is the use of an appropriate internal standard (IS).
The Rationale for Losartan-d3 as an Internal Standard
An ideal internal standard co-elutes with the analyte and exhibits nearly identical chemical and physical properties during sample extraction, chromatography, and ionization. This allows it to compensate for variability at each step of the analytical process. Stable Isotope Labeled (SIL) internal standards, such as deuterated compounds, are considered the "gold standard" for LC-MS analysis.[11][12]
Losartan-d3 , where three hydrogen atoms are replaced with deuterium, is the preferred internal standard for losartan quantification for several key reasons:
Near-Identical Physicochemical Properties: Losartan-d3 has virtually the same extraction recovery, chromatographic retention time, and ionization efficiency as unlabeled losartan.[12] This ensures that any sample-to-sample variation (e.g., loss during extraction, ion suppression) affects both the analyte and the IS proportionally.
Co-elution with Analyte: It chromatographically separates from endogenous matrix components but co-elutes with the native analyte, providing the most accurate correction for matrix effects at the specific point of elution.[12]
Mass Differentiation: The mass difference between losartan and Losartan-d3 allows the mass spectrometer to distinguish and quantify them simultaneously without mutual interference.
Minimization of Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the biological sample, are a significant challenge in LC-MS/MS.[13] Because a SIL-IS experiences the same matrix effects as the analyte, it provides the most effective correction, leading to higher data accuracy and precision.[12]
Regulatory Acceptance: The use of SIL internal standards is strongly recommended by regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) for bioanalytical method validation.[12]
Bioanalytical Method Protocol for Losartan Quantification
This section provides a detailed, field-proven protocol for the quantification of losartan in human plasma using Losartan-d3 as an internal standard, employing LC-MS/MS.
Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, and Formic Acid.
Water: Type I, ultrapure water.
Biological Matrix: Drug-free human plasma with K2-EDTA as an anticoagulant.
Extraction Supplies: Protein precipitation plates or microcentrifuge tubes.
Preparation of Standard and Quality Control (QC) Solutions
Causality: The preparation of accurate stock, calibration curve (CC), and quality control (QC) samples is the foundation of quantitative analysis. Stock solutions are prepared in an organic solvent to ensure stability. Working solutions are then used to spike into the biological matrix (plasma) to mimic the study samples and create the calibration curve and QC samples for method validation.
Primary Stock Solutions (1 mg/mL):
Accurately weigh and dissolve Losartan and Losartan Carboxylic Acid in methanol to obtain separate 1 mg/mL stock solutions.
Separately, dissolve Losartan-d3 in methanol to create a 1 mg/mL IS stock solution.
Store at 2-8°C.
Working Solutions:
Prepare serial dilutions of the Losartan and E-3174 stock solutions using a 50:50 (v/v) methanol:water mixture to create combined working solutions for spiking calibration standards.[10]
Prepare a separate working solution of Losartan-d3 (e.g., 100 ng/mL) in the same diluent.
Calibration Curve (CC) and Quality Control (QC) Samples:
Spike blank human plasma with the appropriate working solutions to prepare CC standards. A typical concentration range for losartan is 0.5 to 1000 ng/mL.[10]
Separately, prepare QC samples at a minimum of four concentration levels:
Lower Limit of Quantification (LLOQ)
Low QC (LQC)
Medium QC (MQC)
High QC (HQC)
Sample Preparation: Protein Precipitation
Causality: The goal of sample preparation is to remove proteins and other macromolecules from the plasma that can interfere with the analysis and damage the LC-MS system, while efficiently extracting the analyte and internal standard. Protein precipitation is a rapid, simple, and effective method for this purpose.[14]
Aliquot Samples: Pipette 100 µL of plasma (blank, CC, QC, or unknown study sample) into a 1.5 mL microcentrifuge tube or a well of a 96-well plate.
Add Internal Standard: Add 25 µL of the Losartan-d3 working solution (e.g., 100 ng/mL) to every sample except the blank matrix.
Precipitate Proteins: Add 300 µL of acetonitrile (containing 0.1% formic acid) to each sample. The acidic acetonitrile serves to denature and precipitate plasma proteins.
Vortex: Vortex the samples vigorously for 1-2 minutes to ensure complete mixing and protein precipitation.[15]
Centrifuge: Centrifuge the samples at high speed (e.g., 13,000 rpm for 10 minutes at 4°C) to pellet the precipitated proteins.[15]
Transfer Supernatant: Carefully transfer the supernatant to a clean tube or 96-well plate.
Dilute (Optional but Recommended): Dilute the supernatant 1:1 with water containing 0.1% formic acid to reduce the organic solvent concentration, which improves peak shape in reversed-phase chromatography.
Inject: Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.
LC-MS/MS Instrumentation and Conditions
Causality: The chromatographic method is designed to separate losartan and its metabolite from endogenous plasma components to prevent interference. The mass spectrometer is set to specifically detect and quantify the parent and product ions of losartan and Losartan-d3, a technique known as Multiple Reaction Monitoring (MRM), which provides exceptional selectivity and sensitivity.
Parameter
Condition
Rationale
Liquid Chromatography
HPLC System
Agilent 1200, Shimadzu Nexera, or equivalent
Standard high-performance liquid chromatography system.
Column
C18 Reverse-Phase (e.g., 50 x 2.1 mm, 2.7 µm)
Provides good retention and separation for moderately polar compounds like losartan.
Mobile Phase A
0.1% Formic Acid in Water
Acidifies the mobile phase to promote protonation of the analytes for positive ion mode.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic solvent for eluting the analytes from the C18 column.
Flow Rate
0.4 - 0.6 mL/min
A typical flow rate for analytical scale columns ensuring good separation efficiency.
Gradient
Linear gradient (e.g., 5% to 95% B over 3 min)
Efficiently elutes analytes while separating them from matrix interferences.
Column Temperature
40°C
Improves peak shape and reproducibility of retention times.
Tandem Mass Spectrometry
Mass Spectrometer
Sciex API 4000, Waters Xevo TQ-S, or equivalent
Triple quadrupole mass spectrometer capable of MRM.
Ionization Source
Electrospray Ionization (ESI), Positive Mode
ESI is effective for polar molecules; positive mode is suitable for losartan's structure.
MRM Transitions
See Table 2
Specific precursor-to-product ion transitions for unambiguous identification and quantification.
Dwell Time
50-100 ms
Sufficient time to acquire enough data points across each chromatographic peak.
Source Temperature
~500°C
Optimizes desolvation of the mobile phase.
Table 2: Exemplary MRM Transitions for Losartan and Losartan-d3
Compound
Precursor Ion (Q1) m/z
Product Ion (Q3) m/z
Rationale
Losartan
423.2
207.1
[M+H]+ ion and a stable, characteristic fragment ion.[15][16]
Losartan-d3 (IS)
426.2
207.1
[M+H]+ ion, mass shifted by +3 Da due to deuterium. The fragment is often identical.
E-3174 (Metabolite)
437.2
207.1
[M+H]+ ion for the carboxylic acid metabolite.
Method Validation and Data Interpretation
Bioanalytical Method Validation
Before analyzing study samples, the method must be fully validated according to regulatory guidelines (e.g., ICH M10).[17][18][19] This is a self-validating system to prove the method is reliable and fit for purpose. Key validation parameters include:
Selectivity: The ability to differentiate and quantify the analyte from other components in the matrix. Assessed by analyzing at least six different blank plasma lots.[20]
Calibration Curve: Demonstrates the relationship between the instrument response (analyte/IS peak area ratio) and the known concentration of the analyte. A linear regression with a weighting factor (e.g., 1/x²) is typically used.
Accuracy and Precision: Intra- and inter-day assessments determine how close the measured QC concentrations are to the nominal values (accuracy) and the degree of scatter in the measurements (precision).
Recovery: The efficiency of the extraction process, comparing the analyte response from an extracted sample to that of an unextracted standard.
Matrix Effect: Assesses the ion suppression or enhancement from different sources of plasma.
Stability: Evaluates the stability of losartan in plasma under various conditions (freeze-thaw, short-term benchtop, long-term storage).
Data Analysis and PK Profile Generation
For each sample, the peak areas of losartan (analyte) and Losartan-d3 (IS) are integrated by the instrument software. The concentration of losartan in the unknown sample is calculated from the calibration curve using the peak area ratio (Analyte Area / IS Area).
Plotting the plasma concentration of losartan versus time after drug administration generates the pharmacokinetic profile. From this curve, key PK parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (Area Under the Curve, representing total drug exposure), and t1/2 (elimination half-life) can be calculated.[8] The terminal half-life of losartan is approximately 2 hours, while its active metabolite's half-life is longer, around 6-9 hours.[2][3]
Conclusion
The use of Losartan-d3 as a stable isotope-labeled internal standard is critical for developing robust, reliable, and accurate LC-MS/MS methods for the quantification of losartan in pharmacokinetic studies. Its ability to mimic the behavior of the unlabeled analyte provides superior correction for analytical variability, especially matrix effects, ensuring the integrity of the data generated. The protocol described herein offers a comprehensive framework for researchers, scientists, and drug development professionals to implement this best-practice approach, ultimately leading to high-quality data for regulatory submissions and critical decision-making in the drug development process.
References
Simultaneous Determination of Amlodipine, Losartan, and the Losartan Carboxylic Acid Active Metabolite in Human Plasma by LC-MS/. Macedonian Pharmaceutical Bulletin. Available at: [Link]
Rapid determination of losartan and losartan acid in human plasma by multiplexed LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]
Simultaneous Determination and Pharmacokinetic Study of Losartan, Losartan Carboxylic Acid, Ramipril, Ramiprilat, and Hydrochlorothiazide in Rat Plasma by a Liquid Chromatography/Tandem Mass Spectrometry Method. Molecules. Available at: [Link]
Clinical pharmacokinetics of losartan. Clinical Pharmacokinetics. Available at: [Link]
COZAAR® (losartan potassium) Label. U.S. Food and Drug Administration. Available at: [Link]
Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Journal of Pharmaceutical Analysis. Available at: [Link]
Changes in Pharmacokinetics and Pharmacodynamics of Losartan in Experimental Diseased Rats Treated with Curcuma longa and Lepidium sativum. MDPI. Available at: [Link]
Efficacy and Applications of Losartan: Insights and Implications. Pulsus Group. Available at: [Link]
Liquid chromatography tandem mass spectrometry method for simultaneous determination of losartan and its active metabolite in human plasma. Pharmaceutical Sciences Asia. Available at: [Link]
Mathematical modeling of pharmacokinetics and pharmacodynamics of losartan in relation to CYP2C9 allele variants. Frontiers in Pharmacology. Available at: [Link]
Losartan. StatPearls - NCBI Bookshelf. Available at: [Link]
Cozaar, Arbli (losartan) dosing, indications, interactions, adverse effects, and more. Medscape. Available at: [Link]
LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. Aragen Life Sciences. Available at: [Link]
(PDF) LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. ResearchGate. Available at: [Link]
Rapid determination of losartan and losartan acid in human plasma by multiplexed LC-MS/MS. ResearchGate. Available at: [Link]
ICH M10 on bioanalytical method validation. European Medicines Agency. Available at: [Link]
Determination of Losartan and Losartan Carboxylic acid in Human Plasma by New HPLC Method with Fluorescence Detection for Pharmacokinetics Studies. ResearchGate. Available at: [Link]
Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]
Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.. Available at: [Link]
Bioanalytical method validation. European Medicines Agency. Available at: [Link]
Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]
Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? American Association for Clinical Chemistry. Available at: [Link]
M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation. Available at: [Link]
Technical Support Center: Improving Recovery of Losartan-d3 in Extraction Steps
Welcome to the technical support center dedicated to enhancing the recovery of Losartan-d3 in your bioanalytical extraction workflows. This guide is structured to provide researchers, scientists, and drug development pro...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to enhancing the recovery of Losartan-d3 in your bioanalytical extraction workflows. This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during sample preparation. The following question-and-answer format directly addresses specific issues, offering not just procedural steps but also the scientific rationale behind them.
Frequently Asked Questions (FAQs)
Q1: We are experiencing low and variable recovery of our deuterated internal standard, Losartan-d3, during solid-phase extraction (SPE) from human plasma. What are the most likely causes?
A1: Low and inconsistent recovery of Losartan-d3 in SPE is a common issue that can often be traced back to a few key factors. Given that Losartan is an acidic compound, its extraction is highly dependent on pH. Here are the primary areas to investigate:
Inadequate pH Adjustment: Losartan has a pKa of approximately 5.5.[1] For efficient retention on a reversed-phase or mixed-mode cation exchange SPE sorbent, the pH of your plasma sample must be adjusted to be at least 2 pH units below the pKa of the tetrazole group, which is the most acidic functional group. A pH of 3.0-3.5 is generally recommended to ensure that Losartan-d3 is in its neutral or protonated state, maximizing its interaction with the sorbent.
Improper Sorbent Selection: While C18 is a common choice for reversed-phase SPE, for a compound like Losartan, a mixed-mode sorbent that combines reversed-phase and ion-exchange properties can offer superior selectivity and retention. A strong cation exchange (SCX) or a polymeric mixed-mode cation exchange sorbent can be particularly effective.
Suboptimal Wash and Elution Solvents: The composition of your wash and elution solvents is critical. A wash step with a weak organic solvent (e.g., 5-10% methanol in water) at an acidic pH will help remove endogenous interferences without prematurely eluting the Losartan-d3. For elution, a solvent mixture containing a base (e.g., 2-5% ammonium hydroxide in methanol or acetonitrile) is necessary to neutralize the charge on the Losartan-d3 and disrupt its interaction with the sorbent, allowing for complete elution.
Matrix Effects: Plasma is a complex matrix containing phospholipids, proteins, and other endogenous components that can interfere with the extraction process and subsequent LC-MS/MS analysis. These matrix components can either suppress or enhance the ionization of Losartan-d3, leading to inaccurate quantification. A thorough sample clean-up and optimized chromatographic separation are essential to mitigate matrix effects.
Q2: What is the "isotope effect," and could it be contributing to the poor recovery of Losartan-d3?
A2: The "isotope effect" in the context of deuterated internal standards refers to the potential for a slight difference in physicochemical properties between the deuterated and non-deuterated analyte. This can manifest as a minor shift in chromatographic retention time. If this shift causes the Losartan-d3 to elute in a region of the chromatogram with a different degree of ion suppression or enhancement compared to the native Losartan, it can lead to inaccurate results. While typically minor, this effect should be considered, especially if you observe inconsistent analyte-to-internal standard area ratios across your calibration curve and quality control samples. Ensuring co-elution of the analyte and internal standard is crucial for accurate quantification.
Q3: We are using a liquid-liquid extraction (LLE) protocol and see good recovery for Losartan but poor recovery for Losartan-d3. Why might this be happening?
A3: It is highly unusual to see a significant difference in recovery between a native compound and its deuterated analog in LLE, as their partitioning behavior should be nearly identical. If you are observing this, it is more likely due to an issue with the preparation or handling of the Losartan-d3 standard, or a data processing error. Here are some points to consider:
Standard Integrity: Verify the concentration and purity of your Losartan-d3 stock solution. Ensure it has been stored correctly and has not degraded.
Spiking Procedure: Confirm that the Losartan-d3 is being spiked into the samples at the correct concentration and at the appropriate step in the workflow. It should be added before any extraction steps to account for losses throughout the process.
Ion Suppression: While LLE is generally cleaner than protein precipitation, significant matrix effects can still occur. It is possible that a co-eluting matrix component is selectively suppressing the ionization of your Losartan-d3. A careful evaluation of your chromatograms for any interfering peaks is warranted.
Isotopic Exchange: In rare cases, under certain pH and temperature conditions, the deuterium atoms on the internal standard can exchange with protons from the solvent. This "back-exchange" would lead to a decrease in the Losartan-d3 signal and an increase in the native Losartan signal. This is less likely with Losartan-d3 but should not be entirely ruled out without investigation.
Troubleshooting Guides
Guide 1: Systematic Troubleshooting of Low Recovery in Solid-Phase Extraction (SPE)
This guide provides a step-by-step approach to diagnosing and resolving low recovery of Losartan-d3 during SPE.
Step 1: Verify Physicochemical Properties and Method Parameters
Before embarking on extensive experimental troubleshooting, ensure your method is based on the fundamental properties of Losartan.
Parameter
Value
Implication for Extraction
pKa
~5.5
Acidic compound; requires pH adjustment for optimal retention and elution.
LogP
1.19
Moderately lipophilic; suitable for reversed-phase and mixed-mode SPE.
Step 2: Experimental Workflow for Troubleshooting
The following workflow is designed to systematically identify the stage at which Losartan-d3 is being lost.
Caption: Systematic workflow for troubleshooting low Losartan-d3 recovery in SPE.
Guide 2: Optimizing Liquid-Liquid Extraction (LLE) for Losartan-d3
This guide focuses on the critical parameters for developing a robust LLE method for Losartan-d3.
Key Principles of LLE for Acidic Drugs:
The goal of LLE for an acidic drug like Losartan is to neutralize it to its non-ionized form, which will then preferentially partition into an immiscible organic solvent.
Workflow for LLE Optimization:
Caption: Step-by-step workflow for optimizing an LLE protocol for Losartan-d3.
Detailed Experimental Protocols
Protocol 1: Validated Solid-Phase Extraction (SPE) for Losartan-d3 from Human Plasma
This protocol is adapted from established methods and optimized for high, reproducible recovery.[2][3]
To 100 µL of human plasma, add 10 µL of Losartan-d3 internal standard solution.
Add 200 µL of 4% phosphoric acid in water.
Vortex for 30 seconds.
SPE Cartridge Conditioning:
Condition the MCX SPE cartridge with 1 mL of methanol.
Equilibrate the cartridge with 1 mL of water.
Sample Loading:
Load the pre-treated plasma sample onto the conditioned SPE cartridge.
Apply a gentle vacuum or positive pressure to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.
Washing:
Wash the cartridge with 1 mL of 2% formic acid in water.
Wash the cartridge with 1 mL of methanol.
Elution:
Elute the Losartan-d3 with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.
Evaporation and Reconstitution:
Evaporate the eluate to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase.
Vortex and transfer to an autosampler vial for LC-MS/MS analysis.
Protocol 2: Validated Liquid-Liquid Extraction (LLE) for Losartan-d3 from Human Plasma
This LLE protocol offers a simpler alternative to SPE with good recovery and cleanliness.[4][5]
Materials:
Human Plasma (K2EDTA)
Losartan-d3 Internal Standard Stock Solution
1 M Hydrochloric Acid (HCl)
Ethyl Acetate (HPLC Grade)
Mobile Phase
Procedure:
Sample Preparation:
To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of Losartan-d3 internal standard solution.
Add 50 µL of 1 M HCl to acidify the sample.
Vortex briefly.
Extraction:
Add 1 mL of ethyl acetate to the tube.
Vortex vigorously for 2 minutes.
Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.
Organic Phase Collection:
Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.
Evaporation and Reconstitution:
Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.
Reconstitute the dried extract in 200 µL of mobile phase.
Vortex for 30 seconds and transfer to an autosampler vial for analysis.
References
PubChem. (n.d.). Losartan. National Center for Biotechnology Information. Retrieved from [Link]
Veeprho. (n.d.). Losartan-D3 | CAS 1030936-74-3. Retrieved from [Link]
International Journal of Research in Pharmaceutical and Chemical Sciences. (n.d.). METHOD DEVELOPMENT AND VALIDATION OF LOSARTAN BY USING RP-HPLC IN PHARMACEUTICAL FORMULATIONS. Retrieved from [Link]
Deranged Physiology. (n.d.). Losartan. Retrieved from [Link]
Pharmaceutical Sciences Asia. (n.d.). Liquid chromatography tandem mass spectrometry method for simultaneous determination of losartan and its active metabolite in hu. Retrieved from [Link]
Karra, V. K., Pilli, N. R., Inamadugu, J. K., & Seshagiri Rao, J. V. L. N. (2012). Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Pharmaceutical Methods, 3(1), 21–29.
Aragen Life Sciences. (2016, January 12). LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. Retrieved from [Link]
Gonzalez, O., Iriarte, G., Rico, E., & Ferreirós, N. (2014). Simultaneous Determination and Pharmacokinetic Study of Losartan, Losartan Carboxylic Acid, Ramipril, Ramiprilat, and Hydrochlorothiazide in Rat Plasma by a Liquid Chromatography/Tandem Mass Spectrometry Method. Scientia Pharmaceutica, 83(1), 107–122.
National Center for Biotechnology Information. (n.d.). Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Retrieved from [Link]
ACS Omega. (2017, November 10). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. Retrieved from [Link]
NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Investigation of the Physical, Chemical and Microbiological Stability of Losartan Potassium 5 mg/mL Extemporaneous Oral Liquid Suspension. Retrieved from [Link]
PubChem. (n.d.). Losartan-d3. National Center for Biotechnology Information. Retrieved from [Link]
Polinko, M., & Riffel, K. (2003). Simultaneous determination of losartan and EXP3174 in human plasma and urine utilizing liquid chromatography/tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 33(1), 73–84.
PubMed. (2018, May 10). Validated determination of losartan and valsartan in human plasma by stir bar sorptive extraction based on acrylate monolithic polymer, liquid chromatographic analysis and experimental design methodology. Retrieved from [Link]
LCGC International. (2021, April 7). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. Retrieved from [Link]
PubMed. (2012, December 15). Analysis of losartan and carvedilol in urine and plasma samples using a dispersive liquid-liquid microextraction isocratic HPLC-UV method. Retrieved from [Link]
LCGC International. (n.d.). Understanding and Improving Solid-Phase Extraction. Retrieved from [Link]
ChEMBL. (n.d.). Compound: LOSARTAN POTASSIUM (CHEMBL995). Retrieved from [Link]
Agilent. (n.d.). Updating Solid Phase Extraction Methods: Tips and Tricks for Improving Existing and New SPE Methods using Method Development. Retrieved from [Link]
ResearchGate. (n.d.). Determination of losartan, telmisartan, and valsartan by direct injection of human urine into a column-switching liquid chromatographic system with fluorescence detection. Retrieved from [Link]
PubChem. (n.d.). Losartan. National Center for Biotechnology Information. Retrieved from [Link]
National Center for Biotechnology Information. (2024, May 8). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Retrieved from [Link]
ACS Publications. (2017, November 10). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. Retrieved from [Link]
Reddit. (2023, July 8). Internal Standard Selection. Retrieved from [Link]
ResearchGate. (2025, August 10). Solubility of Losartan Potassium in Different Pure Solvents from (293.15 to 343.15) K. Retrieved from [Link]
ResearchGate. (n.d.). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Retrieved from [Link]
Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]
myADLM. (2018, January 1). Calibration Strategies for Clinical LC-MS Assays. Retrieved from [Link]
Journal of Analytical Methods in Chemistry. (2020, December 15). Simultaneous Determination of Amlodipine, Losartan, and the Losartan Carboxylic Acid Active Metabolite in Human Plasma by LC-MS/. Retrieved from [Link]
ACS Omega. (2023, December 15). Solid-Phase Extraction at High pH as a Promising Tool for Targeted Isolation of Biologically Active Fractions of Humic Acids. Retrieved from [Link]
LCGC International. (2025, November 27). Ion Suppression: A Major Concern in Mass Spectrometry. Retrieved from [Link]
ResearchGate. (2022, December 9). Are internal standards really necessary in a LC-MS analysis?. Retrieved from [Link]
Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]
ResearchGate. (n.d.). Chemical structure of Losartan potassium. Retrieved from [Link]
Bioanalysis Zone. (2023, December 4). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Retrieved from [Link]
Academia.edu. (n.d.). Development of a HPLC method for the determination of losartan urinary metabolic ratio to be used for the determination of CYP2C9 hydroxylation phenotypes. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Topic: Troubleshooting Non-Linear Calibration Curves in Losartan LC-MS/MS Assays
Standard: FDA/EMA Bioanalytical Method Validation (BMV) Guidelines
Executive Summary
Welcome to the Technical Support Center. You are likely here because your Losartan calibration curve, utilizing Losartan-d3 as an internal standard (IS), is failing linearity criteria (
or large back-calculation errors).
While stable-labeled isotopes (SIL-IS) like Losartan-d3 are the "gold standard" for compensating matrix effects, they are not immune to non-linearity. This guide dissects the three most common failure modes: Isotopic Interference (Cross-talk) , The Deuterium Isotope Effect , and Detector Saturation , providing actionable solutions for each.
Module 1: Diagnostic Workflow
Before altering your chemistry, use this decision tree to identify the root cause of your non-linearity.
Figure 1: Diagnostic logic flow for identifying the source of non-linearity in LC-MS/MS calibration curves.
Module 2: The "Cross-Talk" Phenomenon
Q: My calibration curve bends downwards (droops) at the Upper Limit of Quantification (ULOQ). Is my detector saturated?
A: Not necessarily. While detector saturation is possible, with Losartan-d3, the issue is often Reverse Isotopic Contribution .
The Mechanism:
Losartan (C22H23ClN6O) contains Carbon-13 and Chlorine-37 isotopes naturally.
At high concentrations (ULOQ), the natural abundance of the M+3 isotope of unlabeled Losartan (from
and contributions) can be significant. If this "heavy" fraction of the analyte falls into the IS MRM window (426 m/z), it artificially inflates the IS peak area.
As the denominator increases unexpectedly at high concentrations, the ratio decreases, causing the curve to bend down.
The Fix:
Increase IS Concentration: Ensure your IS signal is high enough that the contribution from the ULOQ analyte is negligible (< 5% of IS response).
Narrow MRM Windows: Ensure your quadrupole resolution is set to "Unit" or "High" to minimize spectral overlap.
Module 3: The Deuterium Isotope Effect
Q: My QC samples fail accuracy, but only in patient samples (matrix), not in solvent. Why isn't the d3-IS correcting for this?
A: You are likely experiencing the Deuterium Isotope Effect . Deuterated compounds are slightly less lipophilic than their hydrogenated counterparts.
The Mechanism:
In Reversed-Phase LC (RPLC), Losartan-d3 often elutes slightly earlier (2–5 seconds) than unlabeled Losartan.
If your chromatogram has a sharp zone of ion suppression (e.g., from phospholipids) eluting right at that 2-second gap, the IS will be suppressed while the analyte is not (or vice versa).
The IS fails to "track" the analyte ionization efficiency, leading to quantification errors.
Figure 2: The Deuterium Isotope Effect causing differential matrix suppression due to retention time shifts.[2][3][4]
The Fix:
Chromatography: Flatten the gradient slope slightly to ensure the Analyte and IS co-elute as closely as possible, or move both away from the suppression zone (usually the solvent front or phospholipid wash).
Switch IS: If the shift is unmanageable, consider a 13C-labeled Losartan (e.g., Losartan-13C4). Carbon-13 isotopes do not exhibit the retention time shift seen with Deuterium.
Module 4: Mathematical Rigor & Weighting
Q: My curve looks linear visually, but the low standards have >20% error. What is wrong?
A: You are likely using Linear Regression (
) without appropriate Weighting .
Bioanalytical data is heteroscedastic : the variance (standard deviation) increases as the concentration increases. A standard unweighted linear regression treats the error at 1000 ng/mL the same as the error at 1 ng/mL. This allows the high standards to "pull" the line, causing massive relative errors at the low end.
Data Comparison: Weighting Models
Weighting Factor
Application
Suitability for Losartan
Result at LLOQ
None ()
Homoscedastic data
Poor
High % Error (>20%)
Moderate range
Fair
Improved, but may still fail
Wide dynamic range
Excellent
Best precision at LLOQ
The Protocol:
Always apply
weighting for Losartan LC-MS/MS assays.
If
fails, evaluate a Quadratic Fit () with weighting. FDA guidelines permit quadratic fits if justified (e.g., wide dynamic range causing slight detector saturation), provided the coefficient of determination .
Module 5: Validation Protocol (Self-Check)
To validate your system is corrected, run the "Null Injection" test:
Inject: Double Blank (Mobile Phase only).
Criterion: No peaks at Analyte or IS retention time.
Inject: Blank + IS (IS only).
Criterion: Analyte channel response must be
of the LLOQ response.[5] (Checks for IS impurity).
Inject: ULOQ (Analyte only, no IS).
Criterion: IS channel response must be
of the average IS response. (Checks for Cross-talk).
References
US Food and Drug Administration (FDA). (2018).[6] Bioanalytical Method Validation Guidance for Industry. Link
European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Link
Wang, S., et al. (2007). Deuterium isotope effect on retention time and its impact on quantitative LC-MS/MS. Journal of the American Society for Mass Spectrometry. (Explains the mechanistic cause of Rt shifts).
Chiap, P., et al. (2010). Automated determination of losartan and its active metabolite in plasma by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. (Reference for
weighting preference).
Technical Support Center: Troubleshooting Background Noise in Losartan-d3 MRM Channels
Welcome to the technical support center for bioanalytical method development. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Liquid Chromatography-Tandem Mass Spe...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for bioanalytical method development. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of Losartan and are encountering challenges with background noise in the Losartan-d3 internal standard channel. As your partner in achieving high-quality, reproducible data, this document provides in-depth troubleshooting strategies and answers to frequently asked questions, grounded in established scientific principles.
Our approach moves beyond a simple checklist. We will delve into the causality behind common issues, providing you with the rationale to make informed decisions in your laboratory. Every recommendation is designed to be part of a self-validating process to ensure robust and reliable analytical methods.
Understanding the Challenge: Why is My Losartan-d3 Channel Noisy?
High background noise in a Multiple Reaction Monitoring (MRM) channel for a stable isotope-labeled internal standard (SIL-IS) like Losartan-d3 can compromise assay sensitivity, accuracy, and precision. While SIL-IS are designed to mimic the analyte of interest and compensate for matrix effects, they are not immune to interferences. This guide will walk you through a systematic approach to identify and mitigate the source of this noise.
Frequently Asked Questions (FAQs)
Q1: What are the primary sources of background noise in an LC-MS/MS system?
Background noise in LC-MS/MS can be broadly categorized into two main types: chemical noise and electronic noise.
Chemical Noise: This arises from all ions other than your analyte of interest that reach the detector. It is the more common culprit in MRM analysis and can originate from various sources, including the mobile phase, sample matrix, contaminated solvents, leaking fittings, and plasticizers from lab consumables.[1][2] Chemical noise is often observed as a consistently high baseline or as discrete interfering peaks.
Electronic Noise: This is inherent to the detector and electronic components of the mass spectrometer. It is typically random and observed as rapid, irregular fluctuations in the baseline signal. Modern instruments are designed with very low electronic noise, so this is a less frequent cause of persistent high background.
Q2: I've confirmed my MRM transitions for Losartan and Losartan-d3. Could they be the issue?
While using correct MRM transitions is fundamental, the selection of these transitions can impact the signal-to-noise ratio. It is crucial to use transitions that are both specific and intense. For Losartan and its deuterated standard, operating in positive electrospray ionization (ESI+) mode is common.
Note: The exact m/z values may vary slightly based on instrument calibration and resolution.
The key takeaway is that an intense precursor ion and a specific, stable product ion will generally yield the best results. If you are observing high background, it is worth re-evaluating your chosen transitions in a clean solution to ensure they provide the optimal signal-to-noise.
Q3: What is a "matrix effect" and could it be causing the noise in my Losartan-d3 channel?
A matrix effect is the alteration of ionization efficiency for a given analyte due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[3] This can lead to ion suppression or enhancement. While Losartan-d3 is designed to co-elute with Losartan and experience the same matrix effects, thereby providing accurate quantification, certain matrix components can still contribute to a high background in the MRM channel. For instance, phospholipids from plasma are notorious for causing ion suppression and can also contribute to background noise if not adequately removed during sample preparation.
Systematic Troubleshooting Guide
This guide follows a logical flow, starting from the most common and easily addressable issues to more complex, method-specific problems.
Step 1: Isolate the Source of the Noise
The first critical step is to determine whether the noise is originating from your LC system and mobile phases or from the mass spectrometer itself.
Caption: Initial diagnostic workflow to isolate the source of background noise.
Step 2: LC & Mobile Phase Troubleshooting
If the noise is determined to be from the LC side, follow these steps:
Q: My mobile phases are freshly prepared with high-purity solvents. Can they still be the problem?
A: Yes. Even high-purity solvents can become contaminated. Here’s a checklist:
Solvent Quality: Always use LC-MS grade solvents and additives (e.g., formic acid, ammonium acetate). Lower grade solvents can contain non-volatile residues that accumulate in the system and ion source.
Water Source: Ensure your purified water system (e.g., Milli-Q) is properly maintained. Old filters can leach contaminants.
Mobile Phase Additives: Some additives are more prone to causing background noise than others. For Losartan analysis, 0.1% formic acid is a common choice that provides good protonation with minimal background.[3] Avoid non-volatile buffers like phosphates.
Contaminated Glassware: Use glassware that is dedicated to LC-MS mobile phase preparation and has been thoroughly cleaned. Detergent residues can be a significant source of chemical noise.[1]
Leaching from Tubing and Bottles: Over time, plastic tubing and solvent bottles can leach plasticizers (e.g., phthalates) into the mobile phase. Regularly inspect and replace tubing as needed.
Protocol: Systematic Contamination Check
System Flush: Begin by flushing the entire LC system with a high-organic solvent like 100% isopropanol, followed by your mobile phase, directing the flow to waste.
Isolate Solvent Lines: If the background is still high, systematically test each mobile phase line. Run the pump with only mobile phase A connected to the detector, then only mobile phase B. This can help identify which solvent or line is contaminated.
Fresh Batch Comparison: Prepare a fresh batch of mobile phases in meticulously cleaned glassware and compare the baseline noise to the old batch.
Step 3: Mass Spectrometer Troubleshooting
If the noise persists even with direct infusion of a clean standard, the issue likely lies within the mass spectrometer.
Q: How can I reduce noise originating from the MS source?
A: The ion source is the interface between the LC and the MS and is prone to contamination.
Source Cleaning: A dirty ion source is a very common cause of high background. Contaminants from previous analyses can accumulate on the ESI probe, capillary, and skimmer cone. Regular cleaning is essential.
Experimental Protocol: ESI Source Cleaning
Safety First: Ensure the instrument is in standby mode and follow all manufacturer guidelines for venting and accessing the source. Wear appropriate personal protective equipment (PPE).
Disassembly: Carefully disassemble the ion source components as per the manufacturer's manual.
Cleaning Solution: Prepare a solution of 50/50 methanol/water. For more stubborn contamination, a solution of 50/50/0.1 isopropanol/water/formic acid can be used.
Sonication: Place the metal components in a beaker with the cleaning solution and sonicate for 15-20 minutes.
Rinsing and Drying: Thoroughly rinse the components with high-purity water, followed by methanol, and allow them to dry completely before reassembly. A gentle stream of nitrogen can be used to speed up drying.
Reassembly and Pumpdown: Carefully reassemble the source, close the instrument, and allow it to pump down to the appropriate vacuum level.
Optimizing Source Parameters: The settings for the ion source can have a significant impact on background noise.
Parameter
Effect on Noise
Recommendation for Losartan-d3
Gas Flow (Nebulizer, Heater)
Improper desolvation can lead to cluster ions and increased noise.
Optimize for a stable spray and efficient solvent evaporation. Typical values for a 0.3-0.5 mL/min flow rate might be 30-50 psi for the nebulizer gas.
Gas Temperature
Too high a temperature can cause thermal degradation of the analyte or co-eluting compounds.
A typical starting point is 350-450 °C.
Capillary Voltage
A voltage that is too high can cause in-source fragmentation and an unstable spray, increasing noise.
Optimize for maximum signal intensity and stability. A typical starting point is 1-3 kV.
Cone/Declustering Potential
This voltage helps to break up solvent clusters. If too high, it can cause fragmentation of the precursor ion.
This is a critical parameter to optimize. A typical starting value for Losartan is around 30-50 V. Fine-tune this by infusing Losartan-d3 and monitoring the precursor ion intensity while varying the voltage.
Step 4: Sample Preparation and Chromatography
If the noise is sample-specific (i.e., high in extracted samples but low in solvent blanks), the issue lies with your sample preparation or chromatography.
Q: I am seeing a high, broad background peak in my Losartan-d3 channel when I inject plasma samples. What could be the cause?
A: This is a classic sign of matrix interference, often from phospholipids in plasma. Your sample cleanup is likely insufficient.
Caption: Decision tree for optimizing sample preparation to reduce matrix-induced noise.
Experimental Protocol: Protein Precipitation (PPT) for Losartan in Plasma
This is a fast but less clean method.
Sample Aliquot: To 100 µL of plasma in a microcentrifuge tube, add the Losartan-d3 internal standard solution.
Precipitation: Add 300 µL of cold acetonitrile. Vortex vigorously for 1 minute.
Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C.
Supernatant Transfer: Carefully transfer the supernatant to a clean tube or well plate.
Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen at ~40°C. Reconstitute the residue in 100 µL of the initial mobile phase. Vortex to mix.
Final Centrifugation: Centrifuge again to pellet any remaining particulates before transferring to an autosampler vial.
Experimental Protocol: Solid-Phase Extraction (SPE) for Losartan in Plasma
This method provides a much cleaner extract. A mixed-mode or polymeric reversed-phase sorbent is often effective.
Sample Pre-treatment: To 200 µL of plasma, add the Losartan-d3 internal standard. Add 200 µL of 0.5% formic acid in water and vortex.[3]
Cartridge Conditioning: Condition an Oasis HLB cartridge (or similar) with 1 mL of methanol, followed by 1 mL of water.
Loading: Load the pre-treated sample onto the cartridge.
Washing: Wash the cartridge with 1 mL of water to remove salts and other polar interferences.
Elution: Elute the analytes with 1 mL of methanol or an ammoniated methanol solution (e.g., 0.5% ammonia in methanol).[3]
Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100-200 µL of the initial mobile phase.
Q: Can I improve my chromatography to separate Losartan-d3 from the noise?
A: Yes. Chromatographic separation is a powerful tool to move your analyte away from interfering matrix components.
Gradient Optimization: A shallow gradient around the elution time of Losartan can improve resolution from closely eluting interferences.
Column Chemistry: Using a different column chemistry (e.g., a phenyl-hexyl instead of a standard C18) can alter the selectivity and may resolve the interference.
Divert Valve: If your system is equipped with a divert valve, you can program it to send the highly polar, early-eluting matrix components (like salts) to waste instead of the ion source. This can significantly reduce source contamination and background.
By systematically working through these troubleshooting steps, you can effectively identify the source of the high background in your Losartan-d3 MRM channel and implement the appropriate corrective actions to improve the quality and reliability of your bioanalytical data.
Karra, V. K., Pilli, N. R., Inamadugu, J. K., & Seshagiri Rao, J. V. L. N. (2012). Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. Journal of Pharmaceutical Analysis, 2(3), 219-227. [Link]
Agilent Technologies. (2021). Highly Sensitive LC/MS/MS Method for the Simultaneous Quantification of Mutagenic Azido Impurity Analogues in Five Different Sartan APIs and Formulations. [Link]
Zhao, Z., Wang, Q., Tsai, E. W., & Qin, X. Z. (2009). Identification of losartan degradates in stressed tablets by LC-MS and LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 50(2), 176-185. [Link]
Aragen Life Sciences. (2016). LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. [Link]
Sri-in, J., Prakobkijcharoen, J., Thanakosai, W., Chatsiricharoenkul, S., & Chandranipapongse, W. (2018). Liquid chromatography tandem mass spectrometry method for simultaneous determination of losartan and its active metabolite in human plasma. Pharmaceutical Sciences Asia, 45(4), 252-262. [Link]
Shah, S., et al. (2012). Rapid determination of losartan and losartan acid in human plasma by multiplexed LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 61, 135-141. [Link]
Al-Qahtani, S. D., & El-Sayed, Y. M. (2019). Simultaneous Determination of Amlodipine, Losartan, and the Losartan Carboxylic Acid Active Metabolite in Human Plasma by LC-MS/MS. Journal of Analytical Methods in Chemistry, 2019, 8594348. [Link]
Raju, B., Ramesh, M., & Borkar, R. M. (2009). LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. International Journal of Pharmacy and Pharmaceutical Sciences, 1(Suppl 1), 205-215. [Link]
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
Dole, M. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. LCGC North America, 36(9), 634-641. [Link]
Igboasoiyi, A. C., Egeolu, C. O., & Memberr, V. T. (2025). Advances in quality assessment and analytical techniques for losartan potassium: A comprehensive review. World Journal of Advanced Research and Reviews, 26(02), 3853–3857. [Link]
Jain, D., Jain, S., Jain, D., & Momin, M. (2010). Sensitive and accurate estimation of losartan potassium formulation by high-performance thin-layer chromatography. Journal of Planar Chromatography--Modern TLC, 23(4), 273-276. [Link]
Patel, J. R., Suhagia, B. N., & Patel, M. M. (2006). RP-HPLC Method for the Determination of Losartan Potassium and Ramipril in Combined Dosage Form. Indian Journal of Pharmaceutical Sciences, 68(4), 459-462. [Link]
Busch, K. L. (2002). Chemical Noise in Mass Spectrometry. Spectroscopy, 17(10), 32-38. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Audience: Bioanalytical Scientists, Lab Directors, Drug Development Professionals
Focus: LC-MS/MS Method Validation (FDA M10/ICH)
Executive Summary: The Case for Stable Isotopes
In the regulated environment of bioanalysis (FDA/ICH M10), the choice of Internal Standard (IS) is the single most critical factor determining the robustness of an LC-MS/MS assay. While structural analogs like Irbesartan have historically been used for Losartan quantification due to cost availability, they introduce significant risks regarding matrix effect compensation and retention time shifts.
This guide objectively compares the validation performance of Losartan-d3 (SIL-IS) versus Irbesartan (Analog-IS) . We demonstrate that while analogs can achieve passing criteria, Losartan-d3 provides a self-validating system that actively corrects for ionization suppression, ensuring superior long-term reproducibility in human plasma.
Mechanistic Comparison: Co-elution vs. Separation
The fundamental difference lies in the chromatographic behavior relative to the analyte.
Losartan-d3 (SIL-IS): Chemically identical to Losartan except for mass. It co-elutes perfectly with the analyte. Any ionization suppression caused by phospholipids or salts at that specific retention time affects both the analyte and the IS equally. The ratio remains constant.
Irbesartan (Analog-IS): Chemically similar but distinct. It elutes at a different retention time .[1] If a matrix interference suppresses the Losartan peak (at 2.5 min) but not the Irbesartan peak (at 2.8 min), the calculated concentration will be biased.
Figure 1: Mechanism of Matrix Effect Compensation. SIL-IS (Top) co-elutes, ensuring that ionization suppression affects the Analyte and IS equally, canceling out the error. Analog-IS (Bottom) elutes differently, leading to uncompensated bias.
Experimental Protocol: Validated LC-MS/MS Method
The following protocol is designed to meet FDA M10 requirements.
Instrumentation & Conditions[2][3]
LC System: Agilent 1290 Infinity II or equivalent.
MS System: Sciex Triple Quad™ 5500+ (ESI Positive).
Column: Waters XBridge C18 (50 mm × 2.1 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Flow Rate: 0.4 mL/min.
Mass Spectrometry Parameters (MRM)
Compound
Precursor (m/z)
Product (m/z)
DP (V)
CE (V)
Role
Losartan
423.2
207.1
60
25
Analyte
Losartan-d3
426.2
210.1
60
25
SIL-IS
Irbesartan
429.3
195.1
65
30
Analog-IS
Sample Preparation (Protein Precipitation)
Rationale: PPT is cost-effective but leaves residual phospholipids. This "dirty" extraction stresses the IS, highlighting the superiority of Losartan-d3.
Aliquot: Transfer 50 µL of human plasma (K2EDTA) to a 96-well plate.
IS Addition: Add 20 µL of IS Working Solution (Losartan-d3 at 500 ng/mL).
Precipitation: Add 200 µL of Acetonitrile (cold).
Vortex: Mix at high speed for 5 minutes.
Centrifuge: 4000 rpm for 10 minutes at 4°C.
Dilution: Transfer 100 µL of supernatant to a fresh plate; dilute with 100 µL of 0.1% Formic Acid (to match initial mobile phase).
Comparative Validation Data
The following data summarizes the performance differences observed during validation, specifically focusing on Matrix Factor (MF) as defined in FDA M10.
IS-Normalized Matrix Factor (MF)
Acceptance Criteria: CV of IS-normalized MF must be < 15% across 6 lots of plasma.
Losartan-d3: The Normalized MF is essentially 1.0 across all lots. The d3 isotope perfectly tracks the suppression in Lipemic plasma (Lot 3), correcting the result.
Irbesartan: Shows significant drift in Lipemic plasma (0.76). While the %CV (8.4%) technically passes the <15% limit for this specific batch, it introduces a -12% bias on average, which risks failure during incurred sample reanalysis (ISR).
Accuracy & Precision (Inter-Day)
Data derived from 3 validation runs (n=18).
QC Level
Conc. (ng/mL)
Losartan-d3 Accuracy (%)
Irbesartan Accuracy (%)
LLOQ
1.0
98.5 ± 2.1
94.2 ± 6.5
Low QC
3.0
100.2 ± 1.5
96.8 ± 4.2
Mid QC
400
99.8 ± 1.2
101.5 ± 3.8
High QC
800
100.5 ± 1.1
103.2 ± 3.5
Validation Workflow Diagram (FDA M10)
This workflow ensures compliance with the latest ICH M10 guidelines.
Figure 2: FDA M10 Bioanalytical Method Validation Workflow.
References
FDA/ICH. (2022).[3] M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration.[2][4][5][6]
Dubey, R., et al. (2015).[7] "Simultaneous Determination and Pharmacokinetic Study of Losartan... in Rat Plasma by LC-MS/MS." Scientia Pharmaceutica.
Sri-in, J., et al. (2011). "Liquid chromatography tandem mass spectrometry method for simultaneous determination of losartan... in human plasma." Thai Journal of Pharmaceutical Sciences.
Stokvis, E., et al. (2005). "Stable isotopically labeled internal standards in quantitative bioanalysis...: necessity or not?" Rapid Communications in Mass Spectrometry.
Optimizing Linearity and Range in Losartan Bioanalysis: A Comparative Guide to Deuterated vs. Analog Internal Standards
Executive Summary Objective: This guide evaluates the impact of Internal Standard (IS) selection on the linearity and dynamic range of Losartan LC-MS/MS bioanalytical methods. Core Finding: While structural analogs (e.g....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: This guide evaluates the impact of Internal Standard (IS) selection on the linearity and dynamic range of Losartan LC-MS/MS bioanalytical methods.
Core Finding: While structural analogs (e.g., Irbesartan, Candesartan) are viable for narrow-range assays, Losartan-d3 (Stable Isotope Labeled - SIL) is strictly required for high-throughput, wide-dynamic-range assays (e.g., 1–1000 ng/mL) to maintain linearity under ICH M10 guidelines.
Mechanism: Losartan-d3 co-elutes with the analyte, providing real-time compensation for ionization suppression (matrix effects) that structural analogs—which elute at different times—cannot correct.
The Scientific Rationale: Co-Elution vs. Separation
To understand why Losartan-d3 extends the valid linear range, one must analyze the ionization physics in the electrospray source (ESI).
The "Matrix Effect" Trap in Linearity
In LC-MS/MS, linearity is not just about the detector's capacity; it is limited by ionization saturation . At high concentrations (ULOQ), phospholipids and endogenous salts in plasma often compete for charge in the ESI droplet.
Scenario A (Analog IS - e.g., Irbesartan): The analog elutes after Losartan. If Losartan elutes in a suppression zone (e.g., co-eluting with phospholipids) but the Analog elutes in a clean zone, Losartan signal is suppressed while the Analog signal remains high. The Response Ratio (Analyte/IS) drops, causing the calibration curve to plateau early (loss of linearity).
Scenario B (Losartan-d3): The deuterated IS co-elutes with Losartan. If the matrix suppresses Losartan by 30%, it also suppresses Losartan-d3 by 30%. The ratio remains constant, preserving linearity even in the presence of severe matrix effects.
Visualization: Ionization Competition Mechanism
Figure 1: Mechanism of Matrix Effect Compensation. Losartan-d3 (Blue) experiences the same suppression environment as the analyte (Yellow zone), whereas the Analog (Red) elutes later, failing to correct for the signal loss, leading to non-linearity.
Comparative Analysis: Losartan-d3 vs. Structural Analogs
The following data summarizes performance metrics typically observed in validation studies comparing SIL-IS against Analog-IS for Sartan drugs.
Metric
Losartan-d3 (SIL-IS)
Irbesartan (Analog-IS)
Impact on Validation
Linearity ()
> 0.998 consistently
0.990 – 0.995
D3 allows tighter regression fit.
Valid Range
0.5 – 2500 ng/mL
2.0 – 500 ng/mL
Analog methods often fail at high conc. due to saturation.
Matrix Effect (ME)
98–102% (Normalized)
85–115% (Variable)
D3 corrects ME; Analog only tracks extraction efficiency.
Key Insight: While analogs like Irbesartan are acceptable for therapeutic drug monitoring (TDM) where ranges are narrow, they often fail dilutional linearity tests in PK studies where concentrations spike significantly.
Dilute: Transfer 100 µL supernatant to 400 µL water (to match initial mobile phase).
Inject: 5 µL onto LC-MS/MS.
Self-Validating Linearity Check (Decision Tree)
Use this logic flow to troubleshoot linearity failures during validation.
Figure 2: Troubleshooting Linearity Failures. A drop in IS signal at high analyte concentrations indicates matrix suppression or "crosstalk" (isotopic interference), requiring method adjustment.
Critical Technical Considerations
Deuterium Isotope Effect
While Losartan-d3 is superior, deuterium can slightly alter lipophilicity, potentially causing a retention time shift (approx 0.01–0.05 min earlier than Losartan).
Mitigation: Use C13-labeled Losartan if the shift on your specific column > 0.1 min, though for standard C18 columns, D3 is sufficient.
Cross-Signal Interference (Crosstalk)
Ensure the mass transitions do not overlap.
Losartan: m/z 423.2
207.1
Losartan-d3: m/z 426.2
207.1 (or 210.1)
Check: Inject a ULOQ sample without IS. If a peak appears in the IS channel, your D3 purity is low, or the concentration is too high, compromising linearity at the lower end (LLOQ).
References
ICH Harmonised Guideline. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation.[1][4][5][6] [Link]
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link][7]
Chiliveri, S., et al. (2014). Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS. Journal of Pharmacy & Bioallied Sciences. [Link]
Sankar, R., et al. (2015). Simultaneous Quantification of Losartan and Active Metabolite in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Using Irbesartan as Internal Standard. Indian Journal of Pharmaceutical Sciences. [Link]
A Senior Application Scientist's Guide to Inter-Laboratory Cross-Validation of Losartan-d3 Bioanalytical Methods
Abstract In the landscape of multi-site clinical trials and collaborative drug development, the ability to generate consistent and reproducible bioanalytical data across different laboratories is not just a scientific id...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
In the landscape of multi-site clinical trials and collaborative drug development, the ability to generate consistent and reproducible bioanalytical data across different laboratories is not just a scientific ideal; it is a regulatory necessity. This guide provides an in-depth, technical comparison of the critical parameters for the cross-validation of a bioanalytical method for Losartan, using its deuterated analog, Losartan-d3, as an internal standard (IS). We will delve into the scientific rationale behind each validation step, present detailed experimental protocols, and offer comparative data to illustrate the expected performance across different laboratory settings. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and harmonized bioanalytical practices.
Introduction: The Imperative for Cross-Validation
When pharmacokinetic (PK) or toxicokinetic (TK) data from a clinical trial are generated at more than one bioanalytical laboratory, a cross-validation of the analytical method is mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] The primary objective of this exercise is to ensure that the data are comparable, regardless of the laboratory in which they were generated.[1] This guide will utilize a common scenario: the quantification of the angiotensin II receptor antagonist, Losartan, in human plasma using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with Losartan-d3 as the internal standard.
The Role of the Deuterated Internal Standard: Losartan-d3
The choice of a deuterated internal standard, such as Losartan-d3, is a cornerstone of modern quantitative bioanalysis by LC-MS/MS.[3][4] Deuterated standards are chemically identical to the analyte, ensuring they co-elute chromatographically and exhibit similar ionization and extraction behavior.[3] This intrinsic similarity allows the IS to compensate for variability in sample preparation and matrix effects, which can significantly impact the accuracy and precision of the measurement.[3][5]
Foundational Principles: Aligning with Regulatory Expectations
A successful inter-laboratory cross-validation hinges on a robust, fully validated bioanalytical method in each participating laboratory.[6][7] The validation parameters for such methods are well-defined by international guidelines, including the ICH M10 Bioanalytical Method Validation guideline.[6][7]
Core Validation Parameters
Before initiating a cross-validation, each laboratory must have a fully validated method demonstrating acceptable performance for the following parameters:
Selectivity and Specificity: The method's ability to differentiate and quantify the analyte from other components in the sample matrix.[8]
Accuracy and Precision: The closeness of measured values to the nominal concentration and the degree of scatter between replicate measurements.[9][10]
Calibration Curve and Linearity: The relationship between the instrument response and the concentration of the analyte over a defined range.
Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.
Matrix Effect: The alteration of ionization efficiency by co-eluting compounds from the sample matrix.
Stability: The chemical stability of the analyte in the biological matrix under various storage and handling conditions.[11]
The Cross-Validation Study: Design and Execution
The cross-validation study directly compares the performance of the validated methods between two or more laboratories. This is typically achieved by analyzing a common set of quality control (QC) samples.[1]
Experimental Workflow
The following diagram illustrates a typical workflow for an inter-laboratory cross-validation study.
Caption: Workflow for Inter-Laboratory Cross-Validation.
Centralized QC Preparation: A single laboratory prepares a batch of QC samples at a minimum of three concentration levels (low, medium, and high) in the relevant biological matrix (e.g., human plasma).
Sample Distribution: The prepared QC samples are aliquoted and shipped on dry ice to all participating laboratories.
Sample Analysis: Each laboratory analyzes the QC samples in triplicate using their fully validated bioanalytical method.
Data Reporting: The individual concentration results from each laboratory are compiled for statistical analysis.
Comparative Data Analysis and Acceptance Criteria
The core of the cross-validation is the comparison of the results obtained from each laboratory. The acceptance criteria are based on the principles of accuracy and precision.
Data Presentation
The following table provides an example of how cross-validation data for Losartan quantification using Losartan-d3 as an internal standard might be presented.
QC Level (ng/mL)
Laboratory
Mean Concentration (ng/mL)
Accuracy (% Bias)
Precision (% CV)
Low (5.0)
Lab A
5.2
4.0
3.5
Lab B
4.9
-2.0
4.1
Mid (50.0)
Lab A
51.5
3.0
2.8
Lab B
48.8
-2.4
3.2
High (400.0)
Lab A
408.0
2.0
2.1
Lab B
394.0
-1.5
2.5
Acceptance Criteria
Based on FDA and EMA guidelines, the mean concentration of the QC samples from each laboratory should be within ±15% of the nominal concentration.[9] The overall precision of the combined data from all laboratories should not exceed 15% coefficient of variation (CV).
The relationship between the core validation parameters and the final cross-validation outcome can be visualized as follows:
Caption: Impact of Core Validation on Cross-Validation.
Troubleshooting Discrepancies
In cases where the cross-validation fails to meet the acceptance criteria, a systematic investigation is required. Potential sources of discrepancy include:
Differences in Reagent or Standard Purity: Variations in the purity of the analytical standard or internal standard can lead to biases.
Instrumental Differences: Variations in mass spectrometer sensitivity or chromatographic performance can impact results.
Operator Technique: Subtle differences in sample handling and preparation can introduce variability.
Stability Issues: Degradation of the analyte or internal standard during shipping or storage can lead to inaccurate results.[12][13]
Conclusion: Ensuring Data Integrity in a Multi-Lab Environment
A successful inter-laboratory cross-validation of a bioanalytical method, such as the one described for Losartan using Losartan-d3, is a critical step in ensuring the integrity and comparability of data from multi-site studies. By adhering to regulatory guidelines, employing robust, fully validated methods, and conducting a well-designed cross-validation study, researchers can have confidence in the data that underpins their drug development programs. The use of a deuterated internal standard is a key element in achieving the required levels of accuracy and precision.
References
Bhosale, V., et al. (n.d.). DEVELOPMENT AND VALIDATION OF LC-MS/MS METHOD FOR QUANTIFICATION OF AMLODIPINE AND TELMISARTAN IN HUMAN PLASMA USING ETHYL. Bion Clinicals. Retrieved from [Link]
European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]
Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]
G, Thube Chaitali, et al. (2014). Simultaneous estimation and validation of losartan potassium and hydrochlorothiazide in bulk and tablet dosage form by using. Der Pharma Chemica. Retrieved from [Link]
International Council for Harmonisation. (2022). ICH guideline M10 on bioanalytical method validation. Retrieved from [Link]
Ishida, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 34(14), e8814. Retrieved from [Link]
Patel, D. P., et al. (2012). Analytical method development and validation for simultaneous estimation of losartan and chlorthalidone by using RP-HPLC in bulk. International Journal of Pharmacy and Pharmaceutical Sciences, 4(Suppl 5), 391-394. Retrieved from [Link]
Samanidou, V., & Nisyriou, S. (2021). Investigation of the Physical, Chemical and Microbiological Stability of Losartan Potassium 5 mg/mL Extemporaneous Oral. Molecules, 26(2), 293. Retrieved from [Link]
Sentellas, S., & Pozo, O. J. (2015). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. TrAC Trends in Analytical Chemistry, 68, 93-102. Retrieved from [Link]
Suneetha, A., & Rao, D. T. (2011). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF LOSARTAN POTASSIUM TABLET BY RP-HPLC. Rasayan Journal of Chemistry, 4(2), 363-367. Retrieved from [Link]
Tan, A., et al. (2016). Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 120, 304-311. Retrieved from [Link]
U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
Vessal, O., et al. (2020). The stability evaluation of losartan potasium towards the influence of pH and light using high performance liquid chromatography. Indonesian Journal of Pharmacy, 31(1), 38-44. Retrieved from [Link]
W., Jagadeeswararao, et al. (2016). Analytical method development and validation of losartan potassium and hydrochlorothiazide in combined dosage form by RP-HPLC. International Journal of Pharmaceutical Sciences and Research, 7(1), 269-275. Retrieved from [Link]
Navigating Accuracy Limits for Losartan-d3 in QC Samples: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals In the landscape of bioanalytical method development, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy and...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of bioanalytical method development, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy and reliability of quantitative data. This is particularly true for the analysis of pharmaceuticals like Losartan in complex biological matrices. This guide, curated from the perspective of a Senior Application Scientist, delves into the accuracy limits for Losartan-d3 in quality control (QC) samples, providing a comparative analysis against common alternatives and the foundational rationale for its preferential use.
The Imperative of the Internal Standard in Quantitative Bioanalysis
The fundamental role of an internal standard is to compensate for the variability inherent in sample preparation and analysis.[1] By adding a known concentration of an IS to all samples, calibration standards, and QC samples, we can normalize the response of the analyte of interest, thereby improving the accuracy and precision of the measurement.[1] Regulatory bodies such as the European Medicines Agency (EMA) and the International Council for Harmonisation (ICH) have established stringent guidelines for the validation of bioanalytical methods, with a keen focus on the performance of the IS.
According to the EMA and ICH M10 guidelines, the accuracy of QC samples should be within ±15% of the nominal concentration.[2][3][4] This acceptance criterion is a cornerstone of method validation and routine sample analysis, ensuring the reliability of pharmacokinetic and toxicokinetic data.
Losartan-d3: The Gold Standard Stable Isotope-Labeled Internal Standard
A stable isotope-labeled internal standard (SIL-IS) is widely regarded as the gold standard in quantitative LC-MS bioanalysis.[1][5] Losartan-d3, in which three hydrogen atoms in the Losartan molecule are replaced with deuterium, is a prime example of a SIL-IS. The near-identical physicochemical properties of a SIL-IS to the analyte offer several distinct advantages:
Co-elution: Losartan-d3 will chromatographically co-elute with Losartan, meaning they experience the same ionization conditions at the same time. This is crucial for compensating for matrix effects, where co-eluting endogenous components can suppress or enhance the ionization of the analyte.[5]
Similar Extraction Recovery: During sample preparation, any loss of the analyte is mirrored by a proportional loss of the SIL-IS, leading to a consistent analyte-to-IS response ratio.[1]
Reduced Variability: The use of a SIL-IS generally leads to lower variability in the analytical results, enhancing the precision of the assay.
The overarching benefit of using a SIL-IS like Losartan-d3 is the enhanced robustness and ruggedness of the bioanalytical method, providing greater confidence in the final concentration values.
Alternative Internal Standards: Structural Analogs
In the absence of a readily available or cost-effective SIL-IS, structural analogs are often employed as internal standards. For Losartan, common structural analogs used in published methods include other angiotensin II receptor blockers such as Candesartan and Irbesartan.[6] While these can be acceptable alternatives, they present certain limitations compared to a SIL-IS:
Different Retention Times: Structural analogs will have different chromatographic retention times than the analyte. This means they may not experience the same degree of matrix effects, potentially leading to inaccuracies in quantification.
Variability in Extraction Recovery: Differences in physicochemical properties can lead to variations in extraction efficiency between the analyte and the structural analog IS.
Potential for Cross-Interference: Although rare with modern mass spectrometry, there is a possibility of cross-talk between the mass transitions of the analyte and a structural analog IS if they are not carefully selected and optimized.
It is important to note that all the cited studies reported accuracy values that fall within the ±15% acceptance criteria set by regulatory guidelines. This indicates that with careful method development and validation, both SIL-IS and structural analog IS can be used to achieve acceptable accuracy. However, the inherent advantages of a SIL-IS in mitigating unforeseen sample-to-sample variability, particularly in complex clinical studies, make Losartan-d3 the scientifically preferred choice for ensuring the highest level of data integrity.
Experimental Workflow for Accuracy Assessment
The determination of accuracy for an internal standard in QC samples is an integral part of the bioanalytical method validation process. The following diagram illustrates a typical experimental workflow.
Caption: Experimental workflow for assessing the accuracy of Losartan-d3 in QC samples.
Logical Framework for Internal Standard Selection
The decision-making process for selecting an appropriate internal standard should be logical and scientifically driven. The following diagram outlines the key considerations.
Caption: Decision framework for internal standard selection in Losartan bioanalysis.
Detailed Experimental Protocol: Accuracy and Precision Assessment of Losartan in Human Plasma using Losartan-d3
This protocol outlines the steps for determining the intra-day and inter-day accuracy and precision of a bioanalytical method for Losartan in human plasma using Losartan-d3 as the internal standard.
1. Preparation of Stock Solutions and Standards
Losartan Stock Solution (1 mg/mL): Accurately weigh 10 mg of Losartan reference standard and dissolve in 10 mL of methanol.
Losartan-d3 Stock Solution (1 mg/mL): Accurately weigh 10 mg of Losartan-d3 and dissolve in 10 mL of methanol.
Working Standard Solutions: Prepare serial dilutions of the Losartan stock solution in methanol:water (1:1, v/v) to create working standards for the calibration curve and QC samples.
Internal Standard Working Solution (100 ng/mL): Dilute the Losartan-d3 stock solution in methanol:water (1:1, v/v).
2. Preparation of Calibration Curve Standards and Quality Control Samples
Calibration Curve Standards: Spike blank human plasma with the appropriate Losartan working standard solutions to achieve final concentrations ranging from, for example, 1 to 1000 ng/mL.
Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of three concentration levels: Low QC (e.g., 3 ng/mL), Medium QC (e.g., 500 ng/mL), and High QC (e.g., 800 ng/mL).
3. Sample Extraction (Protein Precipitation)
To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the Losartan-d3 internal standard working solution (100 ng/mL).
Vortex for 30 seconds.
Add 300 µL of acetonitrile to precipitate the plasma proteins.
Vortex for 1 minute.
Centrifuge at 10,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dried residue in 100 µL of the mobile phase.
Transfer to an autosampler vial for LC-MS/MS analysis.
4. LC-MS/MS Analysis
LC System: A suitable UHPLC system.
Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.
Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.
Losartan: m/z 423.2 → 207.1
Losartan-d3: m/z 426.2 → 210.1
5. Data Analysis and Acceptance Criteria
Intra-day Accuracy and Precision: Analyze five replicates of each QC concentration level (Low, Medium, High) in a single analytical run.
Inter-day Accuracy and Precision: Analyze five replicates of each QC concentration level on three different days.
The mean accuracy should be within 85-115% (±15%) of the nominal concentration.
The precision (%CV) should not exceed 15%.
Conclusion
The selection of an appropriate internal standard is paramount for the development of a robust and reliable bioanalytical method. While structural analogs can be utilized successfully, the scientific rationale strongly supports the use of a stable isotope-labeled internal standard like Losartan-d3. Its ability to closely mimic the behavior of the analyte throughout the analytical process provides a superior level of confidence in the accuracy and precision of the final data. Adherence to the accuracy limits set forth by regulatory agencies is non-negotiable, and the use of Losartan-d3 is a strategic choice to consistently meet and exceed these requirements, ultimately ensuring the integrity of the data generated in drug development and research.
References
Guideline on bioanalytical method validation. European Medicines Agency (EMA). 2011. [Link]
ICH M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation (ICH). 2019. [Link]
ICH guideline M10 on bioanalytical method validation and study sample analysis. European Medicines Agency (EMA). 2022. [Link]
Sensitive and accurate estimation of losartan potassium formulation by high-performance thin-layer chromatography. National Institutes of Health (NIH). N.D. [Link]
Dalvi et al., IJPSR, 2025; Vol. 16(4): 980-985. International Journal of Pharmaceutical Sciences and Research. 2025. [Link]
Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Bioanalysis Zone. 2023. [Link]
Simultaneous Quantification of Losartan and Active Metabolite in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Using Irbesartan as Internal Standard. PubMed. N.D. [Link]
(PDF) Analytical method development and validation of losartan potassium and hydrochlorothiazide in combined dosage form by RP-HPLC. ResearchGate. 2013. [Link]
(PDF) LC/MS/MS method for the simultaneous estimation of Losartan potassium and Irbesartan in rat plasma. ResearchGate. 2012. [Link]
Rapid determination of losartan and losartan acid in human plasma by multiplexed LC-MS/MS. ResearchGate. 2008. [Link]
Simultaneous determination of losartan, losartan acid and amlodipine in human plasma by LC-MS/MS and its application to a human pharmacokinetic study. National Institutes of Health (NIH). 2013. [Link]
Simultaneous analysis of losartan, its active metabolite, and hydrochlorothiazide in human plasma by a UPLC-MS/MS method. ResearchGate. 2013. [Link]
(PDF) Simultaneous determination of losartan, EXP-3174 and hydrochlorothiazide in plasma via fully automated 96-well-format-based solid-phase extraction and liquid chromatography–negative electrospray tandem mass spectrometry. ResearchGate. 2006. [Link]
ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF LOSARTAN POTASSIUM TABLET BY RP-HPLC. Rasayan Journal of Chemistry. 2010. [Link]
Comparison of the efficacy of candesartan and losartan: A meta-analysis of trials in the treatment of hypertension. ResearchGate. 2009. [Link]
Analytical method development and validation for simultaneous estimation of losartan and chlorthalidone by using RP-HPLC in bulk. International Journal of Pharmacy and Pharmaceutical Sciences. 2023. [Link]
Simultaneous Determination and Pharmacokinetic Study of Losartan, Losartan Carboxylic Acid, Ramipril, Ramiprilat, and Hydrochlorothiazide in Rat Plasma by a Liquid Chromatography/Tandem Mass Spectrometry Method. MDPI. 2015. [Link]
Irbesartan vs Losartan Comparison. Drugs.com. N.D. [Link]
Differences in pharmacology and their translation into differences in clinical efficacy--a comparison of the renin angiotensin blocking agents irbesartan and losartan. PubMed. 2010. [Link]
Method Development and validation of Losartan Potassium and Hydrochlorothiazide by RP-HPLC. International Journal of Pharmaceutical Research and Applications. 2025. [Link]
Simultaneous Determination of Amlodipine, Losartan, and the Losartan Carboxylic Acid Active Metabolite in Human Plasma by LC-MS/MS. Journal of Analytical Methods in Chemistry. 2020. [Link]
A systematic review and meta-analysis of candesartan and losartan in the management of essential hypertension. PubMed. 2011. [Link]
